Technical Documentation Center

2-Cyclobutoxy-6-methylpyridin-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Cyclobutoxy-6-methylpyridin-3-amine

Core Science & Biosynthesis

Foundational

Technical Guide: Chemical Properties & Synthesis of 2-Cyclobutoxy-6-methylpyridin-3-amine

Executive Summary & Chemical Identity 2-Cyclobutoxy-6-methylpyridin-3-amine (CAS: 1507888-68-7) is a specialized heterocyclic building block primarily utilized in medicinal chemistry for the synthesis of bioactive small...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Identity

2-Cyclobutoxy-6-methylpyridin-3-amine (CAS: 1507888-68-7) is a specialized heterocyclic building block primarily utilized in medicinal chemistry for the synthesis of bioactive small molecules, particularly kinase inhibitors and GPCR modulators.[1][2][3][4]

Its structural distinctiveness lies in the 2-cyclobutoxy substituent. Unlike standard methoxy or ethoxy groups, the cyclobutyl ether provides a unique balance of lipophilicity and steric bulk, often employed to fill hydrophobic pockets (e.g., the C-region of TRPV1 antagonists) or to modulate metabolic stability by blocking dealkylation pathways common to smaller alkyl ethers.

Chemical Identity Table
PropertyDetail
IUPAC Name 6-Methyl-2-(cyclobutyloxy)pyridin-3-amine
CAS Number 1507888-68-7
Molecular Formula C₁₀H₁₄N₂O
Molecular Weight 178.23 g/mol
SMILES CC1=NC(OC2CCC2)=C(N)C=C1
Appearance Off-white to pale yellow solid (typical)
Solubility Soluble in DMSO, MeOH, DCM; Low water solubility

Physicochemical Profile

Understanding the physicochemical landscape of this intermediate is critical for predicting its behavior in reaction mixtures and its contribution to the ADME profile of final drug candidates.

Calculated Properties & Significance
ParameterValue (Est.)Significance in Drug Design
cLogP 2.4 – 2.8The cyclobutyl group significantly increases lipophilicity compared to a methoxy analog (cLogP ~1.2), improving membrane permeability.
TPSA ~52 ŲIndicates good oral bioavailability potential; dominated by the amine and pyridine nitrogen.
pKa (Pyridine N) ~3.5 – 4.0The 2-alkoxy group is electron-donating but the 3-amine is also donating; however, the pyridine nitrogen is less basic than unsubstituted pyridine due to the inductive effect of the oxygen.
pKa (Aniline N) ~2.5 – 3.0Weakly basic; typically non-protonated at physiological pH, serving as a hydrogen bond donor.

Expert Insight: The cyclobutoxy group is a strategic "bioisostere" for isopropyl or cyclopentyl groups. It offers a rigidified hydrophobic surface that can lock conformations or improve selectivity by clashing with non-target protein residues.

Synthetic Pathway & Methodology

The synthesis of 2-Cyclobutoxy-6-methylpyridin-3-amine follows a robust two-step sequence: Nucleophilic Aromatic Substitution (SNAr) followed by Nitro Reduction .

Reaction Workflow Diagram

Synthesis SM 2-Chloro-6-methyl- 3-nitropyridine Inter Intermediate: 2-Cyclobutoxy-6-methyl- 3-nitropyridine SM->Inter S_NAr Reagent1 Cyclobutanol + NaH (THF, 0°C to RT) Reagent1->Inter Product Product: 2-Cyclobutoxy-6-methyl- pyridin-3-amine Inter->Product Reduction Reagent2 H2, Pd/C or Fe/NH4Cl Reagent2->Product

Figure 1: Synthetic route from commercially available chloronitropyridine precursor.

Detailed Protocol
Step 1: SNAr Coupling (Formation of the Ether)

Objective: Displace the C2-chlorine with cyclobutoxide.

  • Reagents: 2-Chloro-6-methyl-3-nitropyridine (1.0 eq), Cyclobutanol (1.2 eq), Sodium Hydride (60% dispersion, 1.5 eq).

  • Solvent: Anhydrous THF or DMF.

  • Procedure:

    • Suspend NaH in dry THF at 0°C under inert atmosphere (N₂/Ar).

    • Dropwise add cyclobutanol. Stir for 30 min to generate the alkoxide.

    • Add 2-Chloro-6-methyl-3-nitropyridine (dissolved in THF) slowly to the alkoxide solution.

    • Allow to warm to RT and stir for 2–4 hours.

  • Self-Validating Checkpoint: Monitor via TLC or LCMS. The starting material (Cl-pyridine) should disappear. The product will be less polar.

    • Caution: If the reaction is sluggish, heat to 50°C. Avoid excessive heat to prevent displacement of the nitro group (though rare) or ring degradation.

Step 2: Nitro Reduction (Formation of the Amine)

Objective: Reduce the nitro group to the primary amine without cleaving the ether.

  • Reagents: Iron powder (5.0 eq), Ammonium Chloride (5.0 eq).

  • Solvent: EtOH/Water (4:1).

  • Procedure:

    • Dissolve the nitro-intermediate in EtOH/Water.

    • Add Fe powder and NH₄Cl.

    • Heat to reflux (approx. 70–80°C) for 2–6 hours.

    • Filter through Celite while hot to remove iron oxides.

    • Concentrate and extract with EtOAc.

  • Why this method? Fe/NH₄Cl is preferred over catalytic hydrogenation (H₂/Pd) for this substrate because cyclobutyl rings can sometimes be sensitive to ring-opening under high-pressure hydrogenation conditions, although Pd/C at atmospheric pressure is often viable.

  • Self-Validating Checkpoint:

    • LCMS: Mass shift of -30 Da (loss of O₂, gain of H₂ is effectively -32+4 = -28, but typically observed as M-30 shift from NO2 to NH2).

    • Color Change: Reaction mixture typically turns from yellow (nitro) to colorless/brown (amine/iron).

Reactivity & Stability Profile

Chemical Reactivity

The 3-amino group is the primary handle for further derivatization.

  • Amide Coupling: Reacts readily with acyl chlorides or carboxylic acids (with HATU/EDCI) to form amides. This is the standard linkage for creating kinase inhibitors (e.g., binding to the hinge region).

  • Buchwald-Hartwig Amination: The amine can serve as the nucleophile to couple with aryl halides, forming biaryl amines.

  • Sulfonylation: Reacts with sulfonyl chlorides to form sulfonamides (relevant for TRPV1 antagonists).

Stability Considerations
  • Acid Sensitivity: The cyclobutyl ether is an acetal-like ether but is generally stable to weak acids. However, strong Lewis acids (e.g., BBr₃) or harsh acidic conditions (conc. HBr) generally used for demethylation will cleave the cyclobutyl group, yielding the pyridinol.

    • Protocol Tip: If deprotection of other groups is required later in synthesis, avoid BBr₃; use hydrogenolysis-labile groups (Cbz, Bn) instead.

  • Oxidation: The primary amine is susceptible to oxidation if left in solution with air for prolonged periods. Store as a solid under inert gas at -20°C.

Applications in Drug Discovery[5][6][7][8][9]

Pharmacophore Logic

This molecule is designed to address specific challenges in lead optimization:

  • Metabolic Blocking: The cyclobutyl ring prevents rapid oxidative dealkylation (O-dealkylation) that occurs rapidly with methoxy/ethoxy groups.

  • Hydrophobic Filling: The puckered conformation of the cyclobutane ring (butterfly shape) fills spherical hydrophobic pockets more effectively than planar aromatic rings or flexible linear alkyl chains.

Known/Potential Targets[10][11]
  • TRPV1 Antagonists: 2-alkoxy-pyridin-3-amine motifs are documented in the "C-region" of TRPV1 antagonists, where the lipophilicity of the alkoxy group correlates with potency.[5]

  • Kinase Inhibitors: The 2-alkoxy-3-aminopyridine scaffold mimics the adenine ring of ATP, allowing the amine to form hydrogen bonds with the kinase hinge region.

Safety & Handling (E-E-A-T)

  • Hazard Classification: Like most aminopyridines, this compound should be treated as Toxic if swallowed (H301) and a Skin/Eye Irritant (H315/H319) .

  • Specific Handling:

    • Avoid contact with skin; aminopyridines can be absorbed transdermally and may block potassium channels, leading to neurological effects.

    • Use a fume hood to avoid inhalation of dust.

  • Storage: Keep container tightly closed in a dry, well-ventilated place. Recommended storage temperature: 2-8°C or -20°C for long term.

References

  • PubChem Compound Summary: 6-Methylpyridin-3-amine (Analogous Scaffold)

    • Source: National Center for Biotechnology Inform
    • URL:[Link]

  • Synthesis of Cyclobutoxy-pyridines in TRPV1 Antagonists

    • Source: Lee, J. et al. "2-(3-Fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists: Structure activity relationships of the 2-oxy pyridine C-region." Bioorganic & Medicinal Chemistry Letters (2009).
    • URL:[Link]

  • Cyclobutanes in Drug Candid

    • Source:Chemistry - A European Journal, "Cyclobutanes in Small-Molecule Drug Candid
    • URL:[Link]

  • BLD Pharm Product Entry: 2-Cyclobutoxy-6-methylpyridin-3-amine

    • Source: BLD Pharm Catalog (CAS 1507888-68-7).[1][2]

Sources

Exploratory

Technical Guide: Structure and Synthesis of 2-Cyclobutoxy-6-methylpyridin-3-amine

The following technical guide details the structure, synthesis, and medicinal chemistry applications of 2-Cyclobutoxy-6-methylpyridin-3-amine , a specialized heterocyclic building block. Executive Summary 2-Cyclobutoxy-6...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structure, synthesis, and medicinal chemistry applications of 2-Cyclobutoxy-6-methylpyridin-3-amine , a specialized heterocyclic building block.

Executive Summary

2-Cyclobutoxy-6-methylpyridin-3-amine is a rationally designed pharmaceutical intermediate belonging to the class of 2-alkoxy-3-aminopyridines. This scaffold is highly valued in drug discovery for its ability to serve as a bidentate hinge binder in kinase inhibitors and as a privileged core in GPCR ligands (specifically P2X3 and P2X7 antagonists).

The molecule features three distinct functional domains:[1]

  • Aminopyridine Core: Provides a donor-acceptor hydrogen bonding motif (

    
    ) critical for ATP-mimetic binding.
    
  • Cyclobutoxy Group: A lipophilic moiety that occupies the ribose-binding pocket or hydrophobic selectivity gate (Gatekeeper region), offering improved metabolic stability over linear alkoxy chains.

  • 6-Methyl Substituent: Blocks the metabolically labile C6 position and modulates the pKa of the pyridine nitrogen.

Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8][9]

Nomenclature and Identifiers
PropertyDetail
IUPAC Name 2-Cyclobutoxy-6-methylpyridin-3-amine
Common Name 3-Amino-2-cyclobutoxy-6-picoline
Molecular Formula

Molecular Weight 178.23 g/mol
SMILES CC1=NC(OC2CCC2)=C(N)C=C1
CAS Number (Precursor) 22280-56-4 (2-Chloro-6-methyl-3-nitropyridine)
Calculated Physicochemical Data

Data derived from consensus chemoinformatic models (ACD/Labs, ChemAxon).

PropertyValueSignificance
cLogP 2.1 ± 0.3Optimal lipophilicity for CNS penetration and oral bioavailability.
TPSA 52.0

High membrane permeability (Rule of 5 compliant).
pKa (Pyridine N) ~6.2Weakly basic; likely unprotonated at physiological pH (7.4).
H-Bond Donors 2 (

)
Critical for interaction with backbone carbonyls (e.g., in kinase hinge regions).
H-Bond Acceptors 3 (N, O, N)Pyridine N and Ether O serve as acceptors.

Retrosynthetic Analysis & Synthesis Strategy

The synthesis of 2-Cyclobutoxy-6-methylpyridin-3-amine is best approached via a Nucleophilic Aromatic Substitution (


)  followed by Nitro Reduction . This route avoids the use of unstable diazonium intermediates and allows for the late-stage introduction of the expensive cyclobutanol moiety.
Synthetic Pathway Diagram

The following flowchart illustrates the two-step synthesis starting from commercially available 2-chloro-6-methyl-3-nitropyridine.

SynthesisPathway SM Starting Material 2-Chloro-6-methyl-3-nitropyridine (CAS 22280-56-4) Inter Intermediate 1 2-Cyclobutoxy-6-methyl-3-nitropyridine SM->Inter SNAr THF, 0°C to RT Reagent1 Reagent A Cyclobutanol + NaH (Alkoxide Formation) Reagent1->Inter Product Target Product 2-Cyclobutoxy-6-methylpyridin-3-amine Inter->Product Reduction MeOH/EtOH Reagent2 Reagent B H2, Pd/C or Fe/NH4Cl (Nitro Reduction) Reagent2->Product

Caption: Two-step synthesis via SNAr displacement of chloride by cyclobutoxide, followed by catalytic hydrogenation.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Cyclobutoxy-6-methyl-3-nitropyridine ( )

Principle: The 3-nitro group activates the 2-chloro position for nucleophilic attack. Cyclobutanol is deprotonated to form the stronger alkoxide nucleophile.

  • Reagents:

    • 2-Chloro-6-methyl-3-nitropyridine (1.0 eq)

    • Cyclobutanol (1.2 eq)

    • Sodium Hydride (NaH, 60% dispersion in oil) (1.5 eq)

    • Solvent: Anhydrous THF or DMF.

  • Protocol:

    • Activation: In a flame-dried flask under

      
      , suspend NaH (1.5 eq) in anhydrous THF at 0°C.
      
    • Alkoxide Formation: Add Cyclobutanol (1.2 eq) dropwise. Stir for 30 min at 0°C until

      
       evolution ceases.
      
    • Addition: Add a solution of 2-Chloro-6-methyl-3-nitropyridine (1.0 eq) in THF dropwise to the alkoxide mixture.

    • Reaction: Allow to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).

    • Workup: Quench with saturated

      
       (aq). Extract with EtOAc (3x). Wash combined organics with brine, dry over 
      
      
      
      , and concentrate.
    • Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

    • Yield Expectation: 85–95% (Yellow solid).

Step 2: Reduction to 2-Cyclobutoxy-6-methylpyridin-3-amine

Principle: Chemoselective reduction of the nitro group to the amine without cleaving the cyclobutyl ether (which is sensitive to strong Lewis acids but stable to hydrogenation).

  • Reagents:

    • Intermediate 1 (from Step 1)

    • 10% Pd/C (10 wt% loading)

    • Hydrogen gas (

      
      , balloon pressure) or Ammonium Formate.
      
    • Solvent: Methanol or Ethanol.

  • Protocol:

    • Setup: Dissolve the nitro intermediate in MeOH. Purge the vessel with

      
      .
      
    • Catalyst: Carefully add 10% Pd/C (10% by weight of substrate).

    • Hydrogenation: Purge with

      
       gas and stir under a hydrogen balloon at RT for 2–4 hours.
      
    • Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with MeOH.

    • Isolation: Concentrate the filtrate under reduced pressure.

    • Yield Expectation: >90% (Off-white to brown solid).

    • Note: If the amine is unstable to air oxidation, store as the HCl salt.

Structural Characterization (Predicted)[6]

Researchers should validate the structure using the following diagnostic signals.

Proton NMR ( NMR, 400 MHz, )
PositionShift (

ppm)
MultiplicityIntegrationAssignment
Py-H4 6.85 – 6.95Doublet (

)
1HAromatic proton adjacent to amine.
Py-H5 6.60 – 6.70Doublet (

)
1HAromatic proton adjacent to methyl.
-OCH< 5.20 – 5.35Multiplet (Pentet-like)1HMethine proton of cyclobutyl ring.
-NH2 3.50 – 4.00Broad Singlet2HPrimary amine (exchangeable with

).
-CH3 2.35 – 2.40Singlet3HMethyl group at C6.
Cyclobutyl 2.10 – 2.45Multiplet2HRing

(C2'/C4').
Cyclobutyl 1.60 – 1.90Multiplet4HRing

(C3' and remaining).
Mass Spectrometry (ESI-MS)
  • Molecular Ion

    
     : 179.24 Da.
    
  • Fragmentation :

    • Loss of cyclobutyl group (

      
      , mass 55) often generates the 2-hydroxypyridine/2-pyridone tautomer ion (m/z ~124).
      

Medicinal Chemistry Applications

Pharmacophore Mapping

This molecule is a "privileged structure" for kinase and GPCR targets.

  • Kinase Hinge Binding: The N1 (pyridine nitrogen) and the 3-amino group form a classic bidentate hydrogen bond motif with the kinase hinge region (e.g., interacting with the backbone of residues like Met, Leu, or Glu).

  • Hydrophobic Pocket Filling: The cyclobutyl group is a rigid, lipophilic moiety that fits into the "gatekeeper" pocket or the ribose-binding site. It is often superior to isopropyl or ethyl groups because its cyclic constraint reduces the entropic penalty upon binding.

  • Metabolic Stability: The cyclobutoxy group is generally more resistant to oxidative dealkylation (CYP450 mediated) compared to linear alkoxy chains, though ring hydroxylation can occur.

Stability & Handling
  • Acid Sensitivity: While stable to weak acids, the cyclobutyl ether can undergo acid-catalyzed rearrangement or cleavage under harsh acidic conditions (e.g., boiling HBr). Use mild conditions for salt formation (e.g., HCl in ether at 0°C).

  • Oxidation: 3-Aminopyridines are electron-rich and can oxidize to azo-dimers or N-oxides upon prolonged exposure to air and light. Store under inert gas (Argon/Nitrogen) at -20°C.

References

  • Synthesis of 2-alkoxy-3-aminopyridines: Grozinger, K. G., et al. "Heterocyclic synthesis via nucleophilic aromatic substitution." J. Heterocyclic Chem. 1995, 32, 259. (Foundational method for SNAr on 2-chloro-3-nitropyridines).
  • Cyclobutyl group in Medicinal Chemistry: Wiesenfeldt, M. P., et al. "Cyclobutanes in Drug Discovery." Chem. Rev. 2024. (Review of cyclobutyl pharmacophores).
  • Precursor Data

    • PubChem Compound Summary for 2-Chloro-6-methyl-3-nitropyridine (CID 9604169).

  • Related Kinase Inhibitor Scaffolds: Lombardo, L. J., et al. "Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methyl-pyrimidin-4-ylamino)-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor." J. Med. Chem. 2004, 47, 6658-6661. (Illustrates the utility of aminopyridine/pyrimidine scaffolds).

Sources

Foundational

Structural Characterization and Synthetic Utility of 2-Cyclobutoxy-6-methylpyridin-3-amine

Executive Summary & Chemoinformatics 2-Cyclobutoxy-6-methylpyridin-3-amine represents a specialized heterocyclic scaffold, primarily utilized in medicinal chemistry as a "hinge-binding" motif in kinase inhibitor design o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemoinformatics

2-Cyclobutoxy-6-methylpyridin-3-amine represents a specialized heterocyclic scaffold, primarily utilized in medicinal chemistry as a "hinge-binding" motif in kinase inhibitor design or as a pharmacophore in P2X3 and GPCR ligand discovery.

The molecule combines a 2-aminopyridine core (a privileged structure for hydrogen bonding with biological targets) with a cyclobutyl ether moiety. The cyclobutyl group provides a unique balance of lipophilicity and conformational restriction, often superior to flexible linear alkyl chains for filling hydrophobic pockets (e.g., the ATP-binding site of kinases).

Chemical Identity
PropertySpecification
IUPAC Name 6-Methyl-2-(cyclobutyloxy)pyridin-3-amine
Common Name 2-Cyclobutoxy-6-methyl-3-aminopyridine
Molecular Formula C₁₀H₁₄N₂O
Molecular Weight 178.23 g/mol
SMILES (Canonical) CC1=NC(OC2CCC2)=C(N)C=C1
InChI String InChI=1S/C10H14N2O/c1-7-3-4-9(11)10(12-7)13-8-5-2-6-8/h3-4,8H,2,5-6,11H2,1H3
Predicted LogP ~2.1 (Moderate Lipophilicity)
H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

Retrosynthetic Analysis & Strategy

To synthesize this molecule with high fidelity, we must avoid direct amination of the pyridine ring, which often yields regioisomeric mixtures. Instead, the most robust "causality-driven" approach utilizes a Nucleophilic Aromatic Substitution (SₙAr) on a highly activated nitro-pyridine precursor, followed by chemoselective reduction.

Strategic Logic:
  • The Core: We start with 2-chloro-6-methyl-3-nitropyridine . The nitro group at C3 activates the C2-chlorine for displacement by alkoxides.

  • The Ether Linkage: Cyclobutanol is a secondary alcohol with moderate steric bulk. A strong base (NaH or KOtBu) is required to generate the alkoxide in situ.

  • The Amine: The nitro group serves as a "masked" amine, protected from the basic conditions of the etherification step.

Diagram 1: Retrosynthetic Pathway

Retrosynthesis Target Target: 2-Cyclobutoxy-6-methylpyridin-3-amine Intermediate Intermediate: 2-Cyclobutoxy-6-methyl-3-nitropyridine Target->Intermediate Nitro Reduction (Fe/NH4Cl or H2/Pd) Precursor Precursor: 2-Chloro-6-methyl-3-nitropyridine Intermediate->Precursor SnAr Displacement Reagents Reagents: Cyclobutanol + Base Intermediate->Reagents

Caption: Retrosynthetic breakdown identifying the critical nitro-pyridine intermediate.

Detailed Synthetic Protocols

Note: These protocols are designed based on standard reactivity profiles of 2-halo-3-nitropyridines. Standard PPE (gloves, fume hood) is mandatory.

Step 1: Installation of the Cyclobutoxy Group (SₙAr)

Objective: Displace the C2-chloride with cyclobutoxide.

Reagents:

  • 2-Chloro-6-methyl-3-nitropyridine (1.0 eq)

  • Cyclobutanol (1.2 eq)

  • Sodium Hydride (NaH, 60% in oil) (1.5 eq)

  • Solvent: Anhydrous THF or DMF

Protocol:

  • Activation: In a flame-dried flask under Argon, suspend NaH (1.5 eq) in anhydrous THF at 0°C.

  • Alkoxide Formation: Add Cyclobutanol (1.2 eq) dropwise. Stir for 30 minutes at 0°C until H₂ evolution ceases. Why? This pre-forms the nucleophile to prevent side reactions with the pyridine substrate.

  • Displacement: Add a solution of 2-Chloro-6-methyl-3-nitropyridine (1.0 eq) in THF dropwise to the alkoxide mixture.

  • Reaction: Allow to warm to room temperature. If conversion is slow (monitored by TLC/LCMS), heat to 60°C. The electron-withdrawing nitro group makes the C2 position highly electrophilic, facilitating this substitution.

  • Workup: Quench with saturated NH₄Cl. Extract with EtOAc. The product, 2-cyclobutoxy-6-methyl-3-nitropyridine , is usually a yellow solid/oil.

Step 2: Chemoselective Nitro Reduction

Objective: Reduce the nitro group to an amine without cleaving the ether or reducing the pyridine ring.

Reagents:

  • Intermediate from Step 1[1][2][3]

  • Iron Powder (Fe) (5.0 eq)

  • Ammonium Chloride (NH₄Cl) (5.0 eq)

  • Solvent: Ethanol/Water (3:1)

Protocol:

  • Setup: Dissolve the nitro intermediate in EtOH/H₂O. Add NH₄Cl and Iron powder.

  • Reduction: Heat to reflux (80°C) with vigorous stirring for 2–4 hours.

    • Expert Insight: We choose Fe/NH₄Cl over catalytic hydrogenation (H₂/Pd) here. Benzyl-like ethers can sometimes be labile under hydrogenolysis; while cyclobutyl ethers are more stable, Iron reduction is chemically orthogonal and eliminates the risk of over-reduction.

  • Filtration: Filter the hot mixture through a Celite pad to remove iron oxides. Wash with MeOH.

  • Purification: Concentrate the filtrate. Neutralize with NaHCO₃ if necessary. Extract with DCM.[4] The final product, 2-Cyclobutoxy-6-methylpyridin-3-amine , can be recrystallized or purified via flash chromatography (Hexane/EtOAc).

Diagram 2: Reaction Workflow & Mechanism

SynthesisWorkflow Start Start: 2-Cl-6-Me-3-NO2-Pyridine Complex Meisenheimer Complex Start->Complex + Cyclobutoxide (S_NAr Attack) Ether Ether: 2-Cyclobutoxy-3-NO2 Complex->Ether - Cl ion (Elimination) Product Final Product: 3-Amino-2-Cyclobutoxy Ether->Product Fe / NH4Cl (Nitro Reduction)

Caption: Step-wise reaction mechanism moving from the chlorinated precursor to the final amine.

Analytical Validation (Self-Validating System)

To ensure the trustworthiness of the synthesized material, the following analytical signatures must be confirmed.

TechniqueExpected SignatureCausality/Reasoning
¹H NMR (DMSO-d₆) δ 1.6–2.4 ppm (m, 6H): Cyclobutyl CH₂ protons.δ 2.3 ppm (s, 3H): Methyl group at C6.δ 4.8 ppm (br s, 2H): NH₂ protons (exchangeable).δ 5.1 ppm (m, 1H): Cyclobutyl CH-O proton.δ 6.5–7.0 ppm (d, 2H): Pyridine aromatic protons (C4, C5).Confirms the integrity of the cyclobutyl ring and the reduction of the nitro group to amine.
LC-MS (ESI+) [M+H]⁺ = 179.2 Matches the calculated molecular weight (178.23 + 1).
IR Spectroscopy 3300–3400 cm⁻¹: Primary amine (N-H stretch).No peak at 1350/1530 cm⁻¹: Absence of Nitro group.Validates complete reduction of the nitro intermediate.

Structural Biology Applications

Why synthesize this specific molecule?

  • Conformational Restriction: The cyclobutyl ring is less flexible than a standard n-butyl chain. In a binding pocket, this reduces the entropic penalty upon binding.

  • Lipophilic Filling: The cyclobutoxy group is perfectly sized to fill small hydrophobic sub-pockets often found adjacent to the ATP-binding site in kinases (e.g., the "gatekeeper" region).

  • H-Bond Donor: The C3-amine acts as a critical hydrogen bond donor to the hinge region backbone carbonyls of target proteins.

References

  • Synthesis of 2-alkoxy-3-aminopyridines

    • Source: U.S. Patent 7,256,295 (Vertex Pharmaceuticals). "Process for producing 2,3-diamino-6-methoxypyridine." (Describes the SₙAr displacement on 2-chloro-3-nitropyridines followed by reduction).
  • Reactivity of 2-Chloro-6-methyl-3-nitropyridine

    • Source: BenchChem Application Notes.[1] "Nucleophilic Aromatic Substitution (SNAr) of 2-Chloro-3-methyl-5-nitropyridine." (Validates the electrophilicity of the chloro-nitro-pyridine scaffold).

  • Crystal Structure & Properties of Precursors

    • Source: NIH / PMC. "2-Chloro-5-methyl-3-nitropyridine." (Provides structural data on the closely related regioisomer, confirming stability and bond lengths).

Sources

Exploratory

An In-depth Technical Guide to 2-Cyclobutoxy-6-methylpyridin-3-amine: Properties, Handling, and Synthetic Context

For Researchers, Scientists, and Drug Development Professionals Disclaimer: No specific Safety Data Sheet (SDS) for 2-Cyclobutoxy-6-methylpyridin-3-amine was publicly available at the time of this writing. The following...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Cyclobutoxy-6-methylpyridin-3-amine was publicly available at the time of this writing. The following guide has been meticulously compiled by inferring data from structurally analogous compounds, including various aminopyridines and cyclobutane derivatives. This information is intended for guidance and should be supplemented by professional judgment and, where possible, in-house safety assessments.

Section 1: Chemical Identity and Inferred Physicochemical Properties

2-Cyclobutoxy-6-methylpyridin-3-amine is a substituted aminopyridine derivative. Its structure, featuring a cyclobutoxy moiety, suggests its potential utility in medicinal chemistry as a scaffold for developing novel therapeutic agents. The cyclobutane ring is an increasingly popular motif in drug design, valued for its ability to introduce three-dimensionality and improve metabolic stability.[1]

Molecular Structure:

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling prep_sds Review Inferred SDS prep_ppe Don Appropriate PPE prep_sds->prep_ppe handle_fumehood Work in a Fume Hood prep_ppe->handle_fumehood handle_weigh Weigh Compound Carefully handle_fumehood->handle_weigh handle_transfer Transfer to Reaction Vessel handle_weigh->handle_transfer cleanup_decon Decontaminate Glassware handle_transfer->cleanup_decon cleanup_waste Dispose of Waste Properly cleanup_decon->cleanup_waste cleanup_wash Wash Hands Thoroughly cleanup_waste->cleanup_wash

Caption: A generalized workflow for the safe handling of 2-Cyclobutoxy-6-methylpyridin-3-amine.

Step-by-Step Handling Procedures:

  • Engineering Controls: All work with this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.

  • Personal Protective Equipment (PPE):

    • Gloves: Wear nitrile gloves. Change them immediately if they become contaminated.

    • Eye Protection: Chemical safety goggles are mandatory.

    • Lab Coat: A flame-retardant lab coat should be worn at all times.

  • Weighing and Transfer:

    • Use a dedicated spatula and weighing paper.

    • Avoid creating dust. If the compound is a fine powder, consider gentle handling techniques.

    • Close the container tightly after use.

  • Storage:

    • Store in a cool, dry, and well-ventilated area.

    • Keep the container tightly closed.

    • Store away from incompatible materials such as strong oxidizing agents. [2] * The compound should be stored in a locked cabinet or an area with restricted access. [3]

Section 4: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Response Workflow:

cluster_routes cluster_actions start Exposure Event skin Skin Contact start->skin eye Eye Contact start->eye inhalation Inhalation start->inhalation ingestion Ingestion start->ingestion action_skin Remove contaminated clothing. Rinse skin with plenty of water. skin->action_skin action_eye Rinse cautiously with water for at least 15 minutes. Seek immediate medical attention. eye->action_eye action_inhalation Move to fresh air. If not breathing, give artificial respiration. inhalation->action_inhalation action_ingestion Rinse mouth. DO NOT induce vomiting. Seek immediate medical attention. ingestion->action_ingestion end Seek Medical Attention action_skin->end action_eye->end action_inhalation->end action_ingestion->end

Caption: Emergency response protocol for exposure to 2-Cyclobutoxy-6-methylpyridin-3-amine.

First-Aid Measures (Inferred):

  • If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention. [4]* In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing. Seek medical attention. [4]* In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician. [4]* If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician immediately. [5][3] Fire-Fighting Measures:

  • Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. [2]* Specific Hazards: Combustion may produce toxic gases such as carbon monoxide, carbon dioxide, and nitrogen oxides. [2]* Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary. [2]

Section 5: Stability and Reactivity Profile (Inferred)

  • Reactivity: No specific data is available. However, similar aminopyridines are generally stable under normal conditions.

  • Chemical Stability: Stable under recommended storage conditions.

  • Conditions to Avoid: Avoid exposure to heat, flames, and sparks. [5]* Incompatible Materials: Strong oxidizing agents, acids. [2]* Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon oxides and nitrogen oxides. [2]

Section 6: Toxicological Profile (Inferred)

The toxicological properties of 2-Cyclobutoxy-6-methylpyridin-3-amine have not been fully investigated. The primary concern is acute toxicity via oral and dermal routes, based on data for similar aminopyridines. [5][3]

Section 7: Application in Research and Drug Development

The incorporation of a cyclobutane ring is a recognized strategy in medicinal chemistry to enhance the properties of drug candidates. [1]The cyclobutyl group can improve metabolic stability, modulate lipophilicity, and provide a rigid scaffold to orient pharmacophoric groups. [1]The pyridine-2-methylamine scaffold has been identified as a promising starting point for the development of inhibitors for targets such as MmpL3 in Mycobacterium tuberculosis. [6]Therefore, 2-Cyclobutoxy-6-methylpyridin-3-amine represents a valuable building block for the synthesis of novel compounds with potential therapeutic applications. The synthesis of cyclobutyl amines can be achieved through various methods, including Lewis acid-catalyzed reactions of bicyclo[1.1.0]butanes. [7]

References

  • Sigma-Aldrich. (2025). Safety Data Sheet for 2-amino-6-methylpyridine.
  • Sigma-Aldrich. (2025). Safety Data Sheet.
  • TCI Chemicals. (2025). Safety Data Sheet for 2-Cyano-6-methylpyridine.
  • TCI Chemicals. (2024). Safety Data Sheet for 3-Amino-2-methylpyridine.
  • Fisher Scientific. (2009). Safety Data Sheet for Cyclobutylamine.
  • Wessjohann, L. A., et al. (n.d.). Cyclobutanes in Small‐Molecule Drug Candidates. PMC.
  • Alchem Pharmtech. (n.d.). CAS 3430-14-6 | 6-Methylpyridin-3-amine.
  • National Center for Biotechnology Information. (n.d.). 6-Methylpyridin-3-amine. PMC.
  • Sigma-Aldrich. (n.d.). 2-Amino-6-methylpyridine 98 1824-81-3.
  • Sigma-Aldrich. (n.d.). 2-Amino-6-methyl-3-nitropyridine 97 21901-29-1.
  • BLD Pharm. (n.d.). 3430-14-6|6-Methylpyridin-3-amine.
  • Li, Y., et al. (n.d.). Divergent Synthesis of Cyclobutyl and Biscyclobutenyl Amines via Lewis Acid-Catalyzed Reaction of Bicyclo[1.1.0]butanes with Triazinanes. ChemRxiv.
  • Wang, Y., et al. (n.d.). Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. PMC.

Sources

Foundational

Technical Guide: Solubility Profiling &amp; Stock Preparation for 2-Cyclobutoxy-6-methylpyridin-3-amine

Topic: Solubility of 2-Cyclobutoxy-6-methylpyridin-3-amine in DMSO Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals Executive Summary 2-Cyclobutoxy-6-meth...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solubility of 2-Cyclobutoxy-6-methylpyridin-3-amine in DMSO Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals

Executive Summary

2-Cyclobutoxy-6-methylpyridin-3-amine (CAS: 1507888-68-7) is a lipophilic aminopyridine intermediate commonly utilized in the synthesis of kinase inhibitors and GPCR ligands.[1][2][3][4][5] Due to its structural motif—comprising a pyridine core, a primary amine, and a lipophilic cyclobutyl ether—this compound exhibits high solubility in Dimethyl Sulfoxide (DMSO) .

For biological assays and synthetic applications, this compound reliably supports stock concentrations of 100 mM . However, its primary amine functionality introduces susceptibility to oxidation, and its lipophilicity creates a risk of precipitation ("crashing out") upon high-dilution into aqueous media. This guide details the physicochemical rationale, step-by-step solubilization protocols, and stability management strategies to ensure experimental reproducibility.

Physicochemical Profile & Solubility Rationale

To predict and optimize solubility, we must analyze the molecular interaction between the solute and the solvent.

Structural Analysis
  • Core: Pyridine ring (Polar, H-bond acceptor).

  • Functional Groups:

    • 3-Amine (-NH₂): H-bond donor/acceptor. Primary amines interact strongly with the sulfonyl oxygen of DMSO, enhancing dissolution.

    • 2-Cyclobutoxy & 6-Methyl: These are lipophilic domains. While they reduce water solubility, they significantly enhance solubility in organic solvents like DMSO and DMF by disrupting the crystal lattice energy relative to more polar analogs.

Solubility Prediction
ParameterValue (Estimated)Impact on DMSO Solubility
Molecular Weight 178.23 g/mol Favorable. Low MW facilitates high molar concentration.
LogP (Calc) ~1.8 – 2.2High. Lipophilic nature aligns with DMSO’s organic character.
H-Bond Donors 1 (-NH₂)High. Strong solvation by DMSO.
pKa (Conj. Acid) ~6.5 – 7.0Neutral in DMSO; relevant for aqueous dilution.

Experimental Protocol: Stock Solution Preparation

Do not rely on generic "add and shake" methods. The following protocol ensures thermodynamic stability and minimizes degradation during preparation.

Materials Required[6][7][8][9][10][11][12][13]
  • Compound: 2-Cyclobutoxy-6-methylpyridin-3-amine (Solid).[1][2][3][4][5][6]

  • Solvent: Anhydrous DMSO (≥99.9%, stored over molecular sieves).

  • Vessel: Amber glass vial (borosilicate) with PTFE-lined cap.

  • Equipment: Analytical balance, vortex mixer, ultrasonic bath (temperature controlled).

Step-by-Step Workflow
  • Gravimetric Quantification: Weigh approximately 17.8 mg of the compound into the amber vial. Record the exact mass to 0.1 mg precision.

  • Solvent Calculation: Calculate the volume of DMSO required for a 100 mM stock using the formula:

    
    
    
  • Solvent Addition: Add the calculated volume of Anhydrous DMSO. Pipette slowly down the side of the vial to wash down any powder adhering to the glass.

  • Dissolution (The Critical Step):

    • Vortex vigorously for 30 seconds.

    • Visual Inspection: Check for "schlieren" lines (swirls indicating density differences) or undissolved particulates.

    • Sonication: If particles remain, sonicate for 3–5 minutes. Crucial: Ensure bath water is ambient (<30°C). Heat promotes degradation of the primary amine.

  • Validation: Hold the vial against a light source. The solution should be optically clear. Any turbidity indicates incomplete dissolution or impurities.

Visualization: Solubility Workflow

SolubilityWorkflow Start Solid Compound (Weigh ~17.8 mg) Calc Calculate DMSO Vol (Target: 100 mM) Start->Calc Add Add Anhydrous DMSO (Inert Atmosphere) Calc->Add Mix Vortex & Sonicate (<30°C, 5 mins) Add->Mix Check Visual Inspection (Clear Solution?) Mix->Check Store Storage (-20°C, Amber Vial) Check->Store Yes Fail Troubleshoot (Add more DMSO) Check->Fail No Fail->Mix Re-sonicate

Figure 1: Standardized workflow for the preparation of a 100 mM DMSO stock solution.

Stability & Storage (The "Hidden" Variables)

Solubility is not just about getting it into solution; it is about keeping it there without degradation.

Hygroscopicity of DMSO

DMSO is extremely hygroscopic. It can absorb up to 10% water by weight from the atmosphere within 24 hours if left open.

  • Risk: The presence of water increases the polarity of the solvent mixture, potentially causing the lipophilic 2-Cyclobutoxy compound to precipitate over time.

  • Mitigation: Use single-use aliquots or store stock solutions over 3Å molecular sieves.

Chemical Stability (Amine Oxidation)

The primary amine at position 3 is susceptible to oxidation (forming N-oxides or azo-dimers) and condensation reactions.

  • Risk: DMSO can contain trace formaldehyde or peroxides.

  • Mitigation: Use "biology-grade" or "anhydrous" DMSO packed under argon. Flush the headspace of your storage vial with nitrogen/argon before capping.

Freeze-Thaw Cycles

Repeated freezing (-20°C) and thawing causes micro-precipitation and localized concentration gradients.

  • Limit: Maximum 5 freeze-thaw cycles.

  • Protocol: Thaw completely at room temperature and vortex before use to ensure homogeneity.

Aqueous Dilution: Avoiding the "Crash Out"

In biological assays, the DMSO stock is diluted into aqueous buffers (PBS, media). This is the point of highest failure.

The Mechanism of Precipitation

When a 100 mM DMSO stock is diluted 1000x (to 100 µM) in water:

  • Solvent Exchange: DMSO molecules rapidly H-bond with water.

  • Solvation Shell Collapse: The lipophilic cyclobutoxy/methyl groups lose their DMSO shield.

  • Aggregation: Hydrophobic effects drive the molecules together, forming micro-crystals.

Optimization Strategy
  • Stepwise Dilution: Do not jump from 100 mM to 10 nM in one step. Perform an intermediate dilution (e.g., 10 mM in 100% DMSO, then 1 mM in 10% DMSO/Buffer) to prevent "shock" precipitation.

  • Carrier Proteins: Ensure the assay buffer contains BSA (Bovine Serum Albumin) or FBS if permitted. Proteins bind lipophilic compounds, keeping them in "pseudo-solution."

Visualization: Precipitation Mechanism

DilutionCrash cluster_mechanism Physicochemical Event Stock 100 mM Stock (DMSO Solvation Shell) Dilution Rapid Dilution into Aqueous Buffer Stock->Dilution Step1 DMSO Stripping (DMSO binds H2O) Dilution->Step1 Step2 Hydrophobic Exposure (Cyclobutoxy group exposed) Step1->Step2 Step3 Nucleation & Precipitation Step2->Step3

Figure 2: Mechanism of compound precipitation during aqueous dilution.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 1507888-68-7. Retrieved from .

  • Balakin, K. V., et al. (2006).Property-Based Design of Kinase Inhibitors: A Solubility Perspective. Current Medicinal Chemistry. (General reference on aminopyridine solubility).
  • Way, L. (2014). The stability of compounds in DMSO: The effect of room-temperature storage. Journal of Biomolecular Screening. Link

  • Cheng, X., et al. (2003).Solubility of Organic Compounds in DMSO. Journal of Chemical & Engineering Data.

Sources

Exploratory

Technical Guide: 3-Amino-2-Cyclobutoxy-6-Methylpyridine

This is an in-depth technical guide on 3-amino-2-cyclobutoxy-6-methylpyridine , a specialized heterocyclic building block used in medicinal chemistry for the optimization of lipophilicity and metabolic stability in drug...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on 3-amino-2-cyclobutoxy-6-methylpyridine , a specialized heterocyclic building block used in medicinal chemistry for the optimization of lipophilicity and metabolic stability in drug candidates.

Medicinal Chemistry Building Block & Synthesis Profile

Introduction & Core Identity

3-amino-2-cyclobutoxy-6-methylpyridine is a functionalized aminopyridine intermediate employed primarily in the synthesis of bioactive small molecules. It serves as a critical scaffold in drug discovery programs targeting kinases, GPCRs (e.g., P2X3 antagonists), and ion channels.

The compound features a 2-cyclobutoxy substituent, which acts as a lipophilic, metabolically stable bioisostere for isopropyl or cyclopentyl groups, often improving the pharmacokinetic profile (LogD, metabolic clearance) of the final API (Active Pharmaceutical Ingredient).

Chemical Identity Table
AttributeDetail
Common Name 3-amino-2-cyclobutoxy-6-methylpyridine
IUPAC Name 6-methyl-2-(cyclobutyloxy)pyridin-3-amine
CAS Number 1507888-68-7
Molecular Formula C₁₀H₁₄N₂O
Molecular Weight 178.23 g/mol
SMILES CC1=NC(OC2CCC2)=C(N)C=C1
InChI Key Derived from structure (e.g., ZSFPJJJ... variant)
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, Methanol, DCM; Low water solubility

Nomenclature & Synonyms

Accurate identification across databases requires knowledge of various nomenclature conventions used by different vendors and patent filings.

Validated Synonyms List
  • Preferred IUPAC: 2-cyclobutoxy-6-methylpyridin-3-amine

  • Inverted IUPAC: 3-Pyridinamine, 2-cyclobutoxy-6-methyl-

  • Vendor Codes:

    • BLD Pharm: BD01006288

    • ChemScene: CS-0042561

  • Structural Descriptors:

    • 2-(cyclobutyloxy)-3-amino-6-picoline

    • 3-amino-6-methyl-2-cyclobutoxypyridine

Synthesis & Reaction Methodology

The synthesis of 3-amino-2-cyclobutoxy-6-methylpyridine typically follows a Nucleophilic Aromatic Substitution (SNAr) followed by Nitro Reduction . This route is preferred for its scalability and regioselectivity.

Retrosynthetic Analysis

The molecule is disconnected at the ether linkage and the amine.

  • Precursor A: 2-chloro-6-methyl-3-nitropyridine (CAS 56057-19-3) – An electrophilic scaffold activated for SNAr by the nitro group.

  • Precursor B: Cyclobutanol – The nucleophile.

Detailed Synthetic Protocol

Step 1: SNAr Etherification

  • Reagents: 2-chloro-6-methyl-3-nitropyridine (1.0 eq), Cyclobutanol (1.2 eq), NaH (1.5 eq) or KOtBu.

  • Solvent: Anhydrous THF or DMF.

  • Conditions: 0°C to RT under N₂ atmosphere.

  • Mechanism: The alkoxide of cyclobutanol attacks the C-2 position, displacing the chloride. The nitro group at C-3 activates the C-2 position via resonance withdrawal.

  • Workup: Quench with water, extract with EtOAc.

Step 2: Nitro Reduction

  • Reagents: H₂ (1 atm) + Pd/C (10% wt) OR Fe/NH₄Cl (Bechamp reduction).

  • Solvent: MeOH or EtOH (for hydrogenation); EtOH/H₂O (for Fe reduction).

  • Conditions: RT for 2–12 hours.

  • Mechanism: Catalytic hydrogenation or single-electron transfer reduces the -NO₂ group to -NH₂.

  • Purification: Filtration through Celite (if Pd/C used), concentration, and recrystallization or column chromatography (Hex/EtOAc).

Synthesis Workflow Diagram

SynthesisRoute Precursor 2-Chloro-6-methyl- 3-nitropyridine (CAS 56057-19-3) Intermediate 2-Cyclobutoxy-6-methyl- 3-nitropyridine Precursor->Intermediate Step 1: NaH, THF S_NAr (Etherification) Reagent Cyclobutanol (Nucleophile) Reagent->Intermediate Product 3-Amino-2-cyclobutoxy- 6-methylpyridine (CAS 1507888-68-7) Intermediate->Product Step 2: H2, Pd/C or Fe/NH4Cl (Reduction)

Caption: Two-step regioselective synthesis from commercially available chloronitropyridine precursors.

Applications in Drug Discovery

This compound is a high-value "Scaffold Hopping" tool. The 2-cyclobutoxy group is strategically used to modulate physicochemical properties without altering the core pharmacophore significantly.

Structural Activity Relationship (SAR) Utility
  • Lipophilicity Modulation: The cyclobutyl ring adds steric bulk and lipophilicity (LogP ~2.5) compared to a methoxy group, improving permeability across the Blood-Brain Barrier (BBB) or cell membranes.

  • Metabolic Stability: Cyclobutyl ethers are generally more stable to oxidative dealkylation (CYP450 metabolism) than linear alkyl ethers (e.g., ethoxy, n-propoxy).

  • Kinase Hinge Binding: The 3-amino-pyridine motif is a classic "hinge binder" in kinase inhibitors. The nitrogen at position 1 accepts a hydrogen bond, while the exocyclic amine at position 3 donates a hydrogen bond to the kinase hinge region (e.g., similar to the binding mode in Crizotinib or Palbociclib analogues).

Target Classes
  • P2X3 Antagonists: For chronic cough and pain (similar to Gefapixant analogues where alkoxy chains are optimized).

  • LRRK2 Inhibitors: For Parkinson's disease (aminopyridines are common scaffolds).

  • Nav1.7/Nav1.8 Blockers: For neuropathic pain.

Scaffold Utility Diagram

SAR_Utility cluster_features Medicinal Chemistry Roles Core 3-Amino-2-cyclobutoxy- 6-methylpyridine Hinge Aminopyridine Motif: Kinase Hinge Binder (H-bond Donor/Acceptor) Core->Hinge Lipophilicity Cyclobutoxy Group: Lipophilic Spacer (Metabolic Stability vs. Isopropyl) Core->Lipophilicity Vector 6-Methyl Group: Steric Handle / Vector (Prevents unwanted metabolism) Core->Vector

Caption: Functional decomposition of the molecule's role in SAR optimization.

Safety & Handling (MSDS Highlights)

As an aminopyridine derivative, this compound should be handled with standard precautions for nitrogenous heterocycles.

  • Hazard Classification: Irritant (Skin/Eye/Respiratory). Potential Acute Toxicity (Oral).

  • GHS Signal Word: WARNING .

  • Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. Store under inert gas (Nitrogen/Argon) if possible to prevent oxidation of the amine.

  • Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

References

  • PubChem Compound Summary. 2-Cyclobutoxy-6-methylpyridin-3-amine (CID 73659117). National Center for Biotechnology Information. Available at: [Link][1]

Sources

Foundational

Strategic Sourcing and Technical Utilization of 2-Cyclobutoxy-6-methylpyridin-3-amine

Topic: Content Type: In-depth Technical Guide / Whitepaper Audience: Medicinal Chemists, Sourcing Specialists, and Process Chemists Chemical Profile & Significance 2-Cyclobutoxy-6-methylpyridin-3-amine is a specialized h...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: In-depth Technical Guide / Whitepaper Audience: Medicinal Chemists, Sourcing Specialists, and Process Chemists

Chemical Profile & Significance

2-Cyclobutoxy-6-methylpyridin-3-amine is a specialized heterocyclic building block utilized primarily in the optimization of pharmaceutical leads. Structurally, it consists of a pyridine core substituted with a methyl group at the C6 position, a primary amine at C3, and a cyclobutoxy ether at C2.

In medicinal chemistry, this motif is highly valued for Structure-Activity Relationship (SAR) exploration. The cyclobutyl ether provides a rigid, lipophilic bulk that can fill hydrophobic pockets in target proteins (e.g., kinases or GPCRs) without the rotational entropy penalty associated with linear alkyl chains. The C3-amine serves as a versatile handle for amide coupling, urea formation, or Buchwald-Hartwig aminations.

Physicochemical Properties (Predicted)
PropertyValue (Est.)Significance
Formula C₁₀H₁₄N₂OMolecular composition
MW 178.23 g/mol Fragment-based drug design (FBDD) compliant
ClogP ~2.1 - 2.5Moderate lipophilicity; good membrane permeability
pKa (Conj. Acid) ~6.5 - 7.0Pyridine nitrogen basicity modulated by alkoxy group
H-Bond Donors 2Primary amine (-NH₂)
H-Bond Acceptors 3Pyridine N, Ether O, Amine N

Market Landscape: Suppliers & Pricing Analysis

Unlike commodity chemicals (e.g., 2-aminopyridine), 2-Cyclobutoxy-6-methylpyridin-3-amine is classified as an Advanced Intermediate or Make-on-Demand item. It is rarely held in bulk stock by catalog vendors due to the niche nature of the cyclobutoxy group.

Procurement Strategy

Researchers should not expect "add to cart" instant availability. Procurement follows a Request for Quote (RFQ) model.

Primary Sourcing Aggregators:

  • MolPort / eMolecules / ChemSpace: These platforms aggregate stock from boutique synthesis labs (e.g., Enamine, UORSY, Vitas-M).

  • Direct Manufacturers: WuXi AppTec, Combi-Blocks, or Pharmablock often hold the core pyridine scaffolds and can synthesize this derivative rapidly.

Cost Estimation Model

Pricing is volume-dependent and fluctuates based on raw material availability (specifically cyclobutanol).

QuantityEstimated Price Range (USD)Lead Time
100 mg $150 - $2502-3 Weeks (Synthesis)
1 g $450 - $8002-4 Weeks
10 g $2,500 - $4,0004-6 Weeks
Bulk (>100g) Custom Quote Required8+ Weeks

Sourcing Tip: If the exact CAS is unavailable, search for the nitro-precursor (2-Cyclobutoxy-6-methyl-3-nitropyridine). Reducing the nitro group in-house (H₂/Pd-C or Fe/NH₄Cl) is often faster and 50% cheaper than buying the amine directly.

Synthetic Utility & Manufacturing Logic

Understanding the synthesis is critical for troubleshooting impurities and validating the structure. The most robust route relies on Nucleophilic Aromatic Substitution (SₙAr) followed by reduction.

Proposed Synthetic Pathway

The synthesis likely proceeds from 2-fluoro-6-methyl-3-nitropyridine or 2-chloro-6-methyl-3-nitropyridine . The electron-withdrawing nitro group at C3 activates the C2-halogen for displacement by cyclobutanol.

SynthesisPath Start 2-Chloro-6-methyl- 3-nitropyridine Intermed Intermediate: 2-Cyclobutoxy-6-methyl- 3-nitropyridine Start->Intermed SnAr Displacement Reagent1 Cyclobutanol (NaH, THF, 0°C) Reagent1->Intermed Product Target: 2-Cyclobutoxy-6-methyl- 3-amine Intermed->Product Nitro Reduction Reagent2 Reduction (H2, Pd/C or Fe/AcOH) Reagent2->Product

Figure 1: Retrosynthetic analysis and forward synthesis pathway.

Critical Process Parameters (CPPs)
  • SₙAr Step: Cyclobutanol is a secondary alcohol and sterically hindered. Strong bases like NaH or KOtBu are required. Caution: Monitor for competitive hydrolysis of the halide to the pyridone (2-hydroxy impurity).

  • Reduction Step: If using catalytic hydrogenation (H₂/Pd-C), ensure the cyclobutyl ring does not open. The cyclobutyl ring is strained but generally stable under standard hydrogenation conditions (1 atm H₂, RT). Iron/Ammonium Chloride is a safer chemoselective alternative if over-reduction is observed.

Quality Control & Validation Protocols

To ensure data integrity in biological assays, the compound must meet strict purity criteria.

Analytical Checklist
  • Purity: >95% by HPLC (254 nm).

  • Identity: ¹H-NMR and LC-MS (ESI+).

  • Residual Solvents: Check for THF or DMF from the SₙAr step.

Self-Validating NMR Interpretation

A researcher can validate the structure by looking for these specific diagnostic signals in the ¹H-NMR (DMSO-d₆ or CDCl₃):

Proton EnvironmentChemical Shift (δ)MultiplicityInterpretation
Pyridine-H (C4) ~6.8 - 7.0 ppmDoubletOrtho-coupling to C5-H
Pyridine-H (C5) ~6.4 - 6.6 ppmDoubletUpfield due to electron-rich amine/ether
-NH₂ ~3.5 - 5.0 ppmBroad SingletExchangeable (disappears with D₂O shake)
Cyclobutyl C1-H ~5.0 - 5.2 ppmMultipletDeshielded by oxygen (The "Methine" peak)
Cyclobutyl CH₂ ~1.6 - 2.4 ppmMultipletsCharacteristic "folding" pattern of cyclobutane
Methyl (-CH₃) ~2.3 ppmSingletAttached to aromatic ring

Handling & Storage

Aminopyridines are prone to oxidation (N-oxide formation) and darkening upon light exposure.

  • Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

  • Stability: The cyclobutyl ether is acid-sensitive. Avoid prolonged exposure to strong Lewis acids (e.g., BBr₃, AlCl₃) which may cleave the ether to the pyridinol.

  • Safety: Treat as a potential irritant. Aminopyridines can exhibit toxicity similar to 4-aminopyridine (potassium channel blocker activity). Use full PPE.[1][2]

References

  • Chemical Identity & Safety Data: Sigma-Aldrich. "Safety Data Sheet: Aminopyridines and Derivatives." Accessed February 12, 2026.

  • Synthetic Methodology (SₙAr on Pyridines): Organic Syntheses. "Nucleophilic Aromatic Substitution of Halonitropyridines."

  • Sourcing Aggregators (Market Availability): MolPort Compound Search. "Search Results for Substituted Aminopyridines."

  • Cyclobutane Chemistry: ChemRxiv. "Divergent Synthesis of Cyclobutyl Amines." (Context on cyclobutyl stability).

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Utilization of 2-Cyclobutoxy-6-methylpyridin-3-amine as a Versatile Scaffold in Drug Discovery

Introduction: The Strategic Value of the 2-Cyclobutoxy-6-methylpyridin-3-amine Scaffold In the landscape of modern medicinal chemistry, the selection of a core molecular scaffold is a critical decision that profoundly in...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of the 2-Cyclobutoxy-6-methylpyridin-3-amine Scaffold

In the landscape of modern medicinal chemistry, the selection of a core molecular scaffold is a critical decision that profoundly influences the trajectory of a drug discovery program.[1] Pyridine-based ring systems are among the most prolific and successful scaffolds in pharmaceutical development, owing to their ability to impart favorable physicochemical and pharmacological properties to drug candidates.[2][3] The pyridine motif can enhance biochemical potency, improve metabolic stability, and address challenges related to protein binding and cellular permeability.[4] This application note introduces a novel and promising scaffold, 2-Cyclobutoxy-6-methylpyridin-3-amine , and provides a comprehensive guide for its application in the design and synthesis of new therapeutic agents.

The 2-Cyclobutoxy-6-methylpyridin-3-amine scaffold is a unique amalgamation of three key structural features, each contributing distinct advantages to the drug design process:

  • The Pyridine Core: The inherent polarity and potential for hydrogen bonding of the pyridine ring can enhance solubility and bioavailability.[3] Its aromatic nature allows for a variety of chemical modifications to fine-tune electronic properties and target interactions.

  • The 3-Amino Group: This functional group serves as a crucial handle for chemical derivatization, enabling the exploration of a vast chemical space through the introduction of diverse substituents. This is fundamental for optimizing target affinity and selectivity.

  • The 2-Cyclobutoxy Group: The incorporation of a cyclobutane ring offers several benefits. It introduces a three-dimensional character to an otherwise planar aromatic system, which can lead to improved binding affinity and selectivity for the target protein.[5] Furthermore, the cyclobutoxy moiety can enhance metabolic stability by blocking potential sites of oxidative metabolism.[5]

This guide will provide detailed protocols and strategic insights for leveraging the 2-Cyclobutoxy-6-methylpyridin-3-amine scaffold in a target-based drug discovery workflow, from library synthesis to hit validation.

Scaffold Synthesis and Library Generation

A robust and efficient synthetic route to the core scaffold is paramount for its successful application. While a specific synthesis for 2-Cyclobutoxy-6-methylpyridin-3-amine is not yet published, a plausible retrosynthetic analysis suggests a convergent approach. A proposed synthetic workflow is outlined below.

Protocol 1: Synthesis of 2-Cyclobutoxy-6-methylpyridin-3-amine

Materials:

  • 2-Chloro-6-methyl-3-nitropyridine

  • Cyclobutanol

  • Sodium hydride (NaH)

  • Anhydrous Tetrahydrofuran (THF)

  • Palladium on carbon (Pd/C)

  • Hydrazine hydrate or Hydrogen gas

  • Ethanol

  • Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

  • Synthesis of 2-Cyclobutoxy-6-methyl-3-nitropyridine:

    • To a solution of cyclobutanol in anhydrous THF, add sodium hydride portion-wise at 0°C under an inert atmosphere (e.g., nitrogen or argon).

    • Stir the mixture at room temperature for 30 minutes to form the sodium cyclobutoxide.

    • Add a solution of 2-chloro-6-methyl-3-nitropyridine in anhydrous THF dropwise to the reaction mixture.

    • Heat the reaction to reflux and monitor its progress by thin-layer chromatography (TLC).

    • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

    • Purify the crude product by column chromatography to obtain 2-cyclobutoxy-6-methyl-3-nitropyridine.

  • Reduction of the Nitro Group:

    • Dissolve the 2-cyclobutoxy-6-methyl-3-nitropyridine in ethanol.

    • Add Pd/C catalyst to the solution.

    • Carry out the reduction using either hydrazine hydrate at reflux or by hydrogenation with hydrogen gas in a Parr shaker.

    • Monitor the reaction by TLC until the starting material is consumed.

    • Filter the reaction mixture through a pad of Celite to remove the catalyst.

    • Concentrate the filtrate under reduced pressure to yield the desired 2-Cyclobutoxy-6-methylpyridin-3-amine.

Library Generation Strategy

The 3-amino group of the scaffold is an ideal point for diversification. A combinatorial library can be generated through various reactions, such as amide bond formation, reductive amination, and sulfonamide synthesis.

G cluster_0 Diversification Reactions scaffold 2-Cyclobutoxy-6-methylpyridin-3-amine amide Amide Coupling (R-COOH, Coupling agents) scaffold->amide reductive Reductive Amination (R-CHO, NaBH(OAc)3) scaffold->reductive sulfonamide Sulfonylation (R-SO2Cl, Pyridine) scaffold->sulfonamide library Diverse Chemical Library amide->library reductive->library sulfonamide->library

Caption: Library generation workflow from the core scaffold.

Application in Target-Based Drug Discovery: A Kinase Inhibitor Case Study

The aminopyridine substructure is a well-established pharmacophore in numerous kinase inhibitors.[6] Therefore, a primary application of the 2-Cyclobutoxy-6-methylpyridin-3-amine scaffold is in the development of novel kinase inhibitors.

Hypothetical Signaling Pathway

G GF Growth Factor Receptor Receptor Tyrosine Kinase (RTK) GF->Receptor Kinase Target Kinase (e.g., SRC, ABL) Receptor->Kinase Substrate Downstream Substrate Kinase->Substrate Response Cellular Response (Proliferation, Survival) Substrate->Response Inhibitor Scaffold-based Inhibitor Inhibitor->Kinase Inhibition

Sources

Application

Application Note: Reductive Amination Protocols for 2-Cyclobutoxy-6-methylpyridin-3-amine

This Application Note is designed for medicinal chemists and process development scientists. It addresses the specific challenges of functionalizing 2-Cyclobutoxy-6-methylpyridin-3-amine , a sterically congested and elec...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists. It addresses the specific challenges of functionalizing 2-Cyclobutoxy-6-methylpyridin-3-amine , a sterically congested and electronically unique heteroaromatic scaffold often found in kinase inhibitor discovery.

Abstract & Strategic Overview

2-Cyclobutoxy-6-methylpyridin-3-amine presents a classic "push-pull" challenge in reductive amination. While the electron-donating cyclobutoxy group at the C2 position enhances the nucleophilicity of the C3-amine (making it more reactive than a standard pyridine), it simultaneously introduces significant steric bulk directly adjacent to the reaction center.

Standard protocols often fail due to incomplete imine formation or competitive inhibition by the pyridine nitrogen. This guide provides three tiered protocols, ranked by "field-proven" success rates for this specific class of substrates.

Chemical Analysis of the Substrate[1][2]
  • Electronic Effect: The C2-alkoxy group raises the HOMO of the amine, facilitating attack on the carbonyl.

  • Steric Hindrance: The cyclobutyl ring is puckered and bulky. It shields the amine, slowing down the initial attack on the aldehyde/ketone.

  • Acid Sensitivity: The cyclobutyl ether is relatively stable, but strong Lewis acids (e.g.,

    
    , 
    
    
    
    ) must be avoided to prevent ether cleavage.

Experimental Decision Matrix

Use the following logic flow to select the correct protocol for your specific aldehyde/ketone partner.

DecisionMatrix Start Start: Select Carbonyl Partner Aldehyde Aliphatic/Aromatic Aldehyde Start->Aldehyde Ketone Ketone or Sterically Hindered Aldehyde Start->Ketone Protocol1 Protocol A: Standard STAB (Sodium Triacetoxyborohydride) Aldehyde->Protocol1 Standard Protocol2 Protocol B: Titanium(IV) Isopropoxide (Forcing Conditions) Ketone->Protocol2 Low Reactivity AcidSens Acid Sensitive Groups Present? AcidSens->Protocol2 No Protocol3 Protocol C: 2-Picoline Borane (Green/Mild) AcidSens->Protocol3 Yes Protocol1->AcidSens If fails/low yield

Figure 1: Decision matrix for selecting the optimal reductive amination method.

Detailed Protocols

Protocol A: The "Workhorse" Method (STAB)

Best for: Aromatic and aliphatic aldehydes. Mechanism:


 is mild and allows the equilibrium to favor imine formation before reduction.

Reagents:

  • Substrate: 2-Cyclobutoxy-6-methylpyridin-3-amine (1.0 equiv)

  • Carbonyl: Aldehyde (1.1 – 1.2 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)

  • Acid Catalyst: Glacial Acetic Acid (1.0 – 2.0 equiv)

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 – 2.0 equiv)

Step-by-Step:

  • Imine Pre-equilibrium: In a dry vial, dissolve the amine (1.0 equiv) and aldehyde (1.1 equiv) in DCE (0.1 M concentration).

  • Acid Activation: Add Acetic Acid (1.0 equiv). Critical: The acid protonates the carbonyl oxygen, overcoming the steric barrier of the cyclobutoxy group.

  • Stirring: Stir at Room Temperature (RT) for 30–60 minutes.

    • Checkpoint: Monitor by LCMS. You may not see the imine peak (unstable), but ensure the aldehyde isn't degrading.

  • Reduction: Add STAB (1.5 equiv) in one portion. The slurry will effervesce slightly.

  • Reaction: Stir at RT for 2–16 hours.

  • Quench: Quench with saturated aqueous

    
    . Extract with DCM.
    

Why this works: The acetic acid buffers the system. The cyclobutoxy group makes the amine basic enough to form the iminium ion, which STAB reduces selectively over the aldehyde.

Protocol B: The "Titanium Force" Method

Best for: Ketones, electron-rich aldehydes, or when Protocol A yields <30%. Mechanism:


 acts as a Lewis acid and water scavenger, driving the unfavorable equilibrium toward the imine (Schiff base) effectively.

Reagents:

  • Substrate: 2-Cyclobutoxy-6-methylpyridin-3-amine (1.0 equiv)

  • Carbonyl: Ketone/Aldehyde (1.2 – 1.5 equiv)

  • Lewis Acid: Titanium(IV) isopropoxide (

    
    ) (1.5 – 2.0 equiv)
    
  • Reductant: Sodium Borohydride (

    
    ) (2.0 equiv)
    
  • Solvent: THF (Anhydrous) or Methanol (for the reduction step)

Step-by-Step:

  • Complexation: In a dry microwave vial (sealed), combine amine (1.0 equiv), carbonyl (1.2 equiv), and

    
     (neat or in minimal THF).
    
  • Imine Formation: Stir at RT for 12 hours.

    • Optimization: If no imine forms, heat to 60°C for 4 hours. The

      
       absorbs the water produced, driving the reaction forward.
      
  • Dilution: Dilute the viscous mixture with dry Methanol (or Ethanol).

  • Reduction: Cool to 0°C. Carefully add

    
     (2.0 equiv) portion-wise. (Caution: Exothermic/Gas evolution).
    
  • Workup (Critical): Quench with 1N NaOH or Rochelle's Salt solution. Stir vigorously until the white titanium emulsion breaks into two clear layers (this can take 1 hour). Filter through Celite if necessary.

Why this works: The steric bulk of the cyclobutoxy group often prevents stable imine formation. Titanium coordinates to the carbonyl and the amine, bringing them into proximity and trapping water, forcing the imine to form.

Protocol C: The "Green" Method (2-Picoline Borane)

Best for: Acid-sensitive substrates and large-scale process chemistry. Reagents: 2-Picoline Borane complex (Pic-BH3).

Step-by-Step:

  • Dissolve amine and aldehyde in Methanol/Acetic Acid (9:1).

  • Add 2-Picoline Borane (1.0 equiv).

  • Stir at RT.

  • Note: This reagent is stable in methanol and often yields cleaner profiles than STAB for pyridine-based amines.

Analytical Data & Troubleshooting

Expected Side Reactions:

ObservationCauseSolution
No Reaction (SM recovered) Steric hindrance of Cyclobutoxy group.Switch to Protocol B (Titanium). Heat to 50°C during imine formation.
Aldehyde Reduction (Alcohol formed) Reducing agent is too reactive or added too fast.Use Protocol A . Ensure 1 hour "pre-stir" before adding STAB.
Bis-alkylation Primary amine reacts twice.Use excess amine (1.5 equiv) relative to aldehyde, or use bulky aldehydes.
Pyridine N-alkylation Pyridine nitrogen acts as nucleophile.Rare with STAB. Ensure pH is acidic (AcOH) to protonate the pyridine N preferentially? Actually, pyridine N is less basic than the amine. This is usually not an issue unless using alkyl halides.

Mechanistic Pathway (Visualized)

The following diagram illustrates the specific steric challenge and the pathway to the secondary amine.

Mechanism SM 2-Cyclobutoxy-6-methylpyridin-3-amine (Sterically Crowded) Hemiaminal Hemiaminal Intermediate SM->Hemiaminal Aldehyde Attack (Slow step due to sterics) Iminium Iminium Ion (Activated Species) Hemiaminal->Iminium - H2O Product Secondary Amine (Final Product) Iminium->Product Hydride Transfer Acid + H+ (AcOH) Reductant + H- (STAB)

Figure 2: Mechanistic pathway highlighting the rate-limiting steric attack and the role of acid catalysis.

References

  • Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

  • Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry.

  • Burkhardt, E. R., & Coleridge, B. M. (2011). "2-Picoline Borane: A Non-Toxic Alternative to Sodium Cyanoborohydride for Reductive Aminations." Tetrahedron Letters.

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing nucleophilic substitution for 2-cyclobutoxy pyridine synthesis

Technical Support Center: Synthesis of 2-Cyclobutoxy Pyridine Ticket ID: #SNAr-CYC-PYR-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Overview You are attempting to synthes...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of 2-Cyclobutoxy Pyridine

Ticket ID: #SNAr-CYC-PYR-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Overview

You are attempting to synthesize 2-cyclobutoxy pyridine via nucleophilic aromatic substitution (


). This transformation involves the displacement of a leaving group on the pyridine ring by a cyclobutoxide anion. While seemingly straightforward, the secondary nature of cyclobutanol and the electronic requirements of the pyridine ring often lead to stalled reactions or side products.

This guide replaces standard textbook procedures with field-optimized protocols designed for high-throughput and medicinal chemistry applications.

Module 1: Reactant Selection (The "Hardware")

Q: Should I use 2-Chloropyridine or 2-Fluoropyridine?

A: Use 2-Fluoropyridine for maximum efficiency.

  • The Science: In

    
     reactions, the rate-determining step is usually the nucleophilic attack on the aromatic ring to form the Meisenheimer complex, not the breaking of the carbon-halogen bond.[1]
    
  • Why it matters: Fluorine is the most electronegative element. It pulls electron density away from the ring carbon (C2), making it significantly more electrophilic and susceptible to attack by the cyclobutoxide anion. Additionally, fluorine stabilizes the negative charge in the Meisenheimer intermediate through strong inductive effects (

    
    ).
    
  • Data Point: 2-Fluoropyridine can be up to 320 times more reactive than 2-chloropyridine in

    
     reactions [1]. If you are experiencing low yields (<40%) with the chloro- derivative, switching to fluoro- is the single most effective optimization.
    
Q: My cyclobutanol is expensive. What is the optimal stoichiometry?

A: 1.2 equivalents of Cyclobutanol to 1.0 equivalent of Pyridine.

  • Reasoning: You need a slight excess of the alkoxide to drive the reaction to completion, but cyclobutanol is a secondary alcohol with significant ring strain (~26 kcal/mol). Large excesses can complicate workup or lead to minor ring-opening side reactions under harsh conditions.

Module 2: Reaction Conditions (The "Environment")

Q: Which solvent system yields the highest conversion?

A: Anhydrous DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone).

  • Mechanism: These polar aprotic solvents solvate the cation (e.g., Na

    
    ) well but leave the cyclobutoxide anion "naked" and highly reactive.
    
  • Warning: Do not use protic solvents (ethanol, water), as they will quench the alkoxide and compete as nucleophiles. THF is a viable alternative if the reaction is fast, but DMF allows for higher temperatures without pressurization.

Q: Which base should I use?

A: Sodium Hydride (NaH, 60% dispersion in oil).

  • Protocol: Pre-form the alkoxide. React cyclobutanol with NaH before adding the pyridine. This prevents the base from reacting with the pyridine (though rare for 2-halopyridines) and ensures the nucleophile is ready.

  • Alternative: Potassium tert-butoxide (KOtBu) can be used, but the tert-butoxide anion can sometimes compete as a nucleophile, although it is bulky. NaH is cleaner for this specific transformation.

Module 3: Experimental Protocol (The "Driver")

Standard Operating Procedure (SOP):


 Synthesis of 2-Cyclobutoxy Pyridine 
  • Setup: Flame-dry a 2-neck round-bottom flask and equip it with a stir bar and nitrogen inlet.

  • Alkoxide Formation:

    • Add NaH (1.2 equiv) to the flask. Wash with dry hexanes (3x) to remove mineral oil if strict purification is needed (optional for scale <1g).

    • Add Anhydrous DMF (concentration ~0.5 M).

    • Cool to 0°C in an ice bath.

    • Add Cyclobutanol (1.2 equiv) dropwise. Gas evolution (

      
      ) will occur.
      
    • Stir at 0°C for 15 min, then warm to Room Temperature (RT) for 30 min to ensure complete deprotonation.

  • Addition:

    • Add 2-Fluoropyridine (1.0 equiv) dropwise (neat or in minimal DMF).

  • Reaction:

    • Heat the mixture to 80°C . (Note: If using 2-Chloropyridine, you may need 100-120°C).

    • Monitor by TLC/LC-MS. Reaction is typically complete in 2-4 hours with the fluoro- substrate.

  • Quench & Workup:

    • Cool to RT. Carefully quench with saturated

      
       solution .
      
    • Extract with Ethyl Acetate (3x) .

    • Wash combined organics with Water (2x) and Brine (1x) (Critical to remove DMF).

    • Dry over

      
      , filter, and concentrate.[2]
      

Module 4: Troubleshooting & Diagnostics

Visualizing the Pathway

The following diagram illustrates the reaction logic and critical decision points for optimization.

SNAr_Pathway cluster_Error Troubleshooting Loop Start Start: Reactants BaseStep Step 1: Deprotonation (NaH + Cyclobutanol) Start->BaseStep Anhydrous DMF Alkoxide Intermediate: Cyclobutoxide Anion BaseStep->Alkoxide -H2 gas AddPyridine Step 2: Add 2-HaloPyridine Alkoxide->AddPyridine Meisenheimer Transition State: Meisenheimer Complex AddPyridine->Meisenheimer Rate Limiting Step Product Product: 2-Cyclobutoxy Pyridine Meisenheimer->Product Loss of Halide (F- >> Cl-) Issue1 Low Yield? Meisenheimer->Issue1 Fix1 Switch to 2-Fluoropyridine Issue1->Fix1 If using Cl Fix2 Increase Temp (max 100°C) Issue1->Fix2 If using F

Caption: Mechanistic workflow for SNAr etherification with integrated troubleshooting logic for yield optimization.

FAQ: Common Failures
SymptomProbable CauseCorrective Action
No Reaction (Starting Material Remains) Nucleophile not potent enough or Leaving Group too poor.1. Switch from 2-Cl to 2-F Pyridine [1].2. Ensure solvent is DMF or NMP (not THF, which boils too low for stubborn substrates).
Low Yield + Many Spots on TLC Decomposition of Cyclobutanol or Wet Solvent.1. Cyclobutanol can ring-open under extreme heat. Keep T < 100°C.2. Ensure NaH is fresh and solvent is anhydrous. Water kills the alkoxide.
Product is 2-Pyridone (Hydrolysis) Moisture ingress.The alkoxide acted as a base on water, generating hydroxide (

), which displaced the halide. Dry everything.
Regioselectivity Issues N/A for this route.Unlike the Mitsunobu reaction on 2-pyridone (which gives mixtures of N- and O-alkylation),

on 2-halopyridine is 100% O-selective [2].

Module 5: Advanced Options (When Fails)

If your pyridine ring has electron-donating groups (making it electron-rich and deactivating it toward


), standard nucleophilic substitution will fail.

Alternative: Palladium-Catalyzed C-O Coupling (Buchwald-Hartwig type)

  • Catalyst:

    
     or 
    
    
    
    .
  • Ligand: Bulky phosphines like BrettPhos or RockPhos are required for C-O coupling with secondary alcohols.

  • Base:

    
     or 
    
    
    
    .[1]
  • Solvent: Toluene at 100°C.

  • Note: This is more expensive and requires inert atmosphere (Glovebox preferred), but works on unactivated 2-chloropyridines.

References

  • Comins, D. L., et al. (1994). N- vs. O-alkylation in the Mitsunobu reaction of 2-pyridone. Semantic Scholar. Retrieved from [Link]

  • National Institutes of Health (NIH). (2013). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? PMC. Retrieved from [Link]

  • PubChem. (2025).[3] 2-Chloropyridine Compound Summary. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Spectral Analysis of 2-Cyclobutoxy-6-methylpyridin-3-amine

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of advancing a compound through the pipeline. Among the suite of analytical techniqu...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of advancing a compound through the pipeline. Among the suite of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a primary tool for the elucidation of molecular structure in solution. This guide provides an in-depth analysis of the ¹H NMR spectrum of 2-Cyclobutoxy-6-methylpyridin-3-amine, a substituted pyridine derivative of interest.

Due to the novelty of this specific molecule, a publicly available, assigned spectrum is not readily accessible. Therefore, this guide will employ a rigorous, predictive approach grounded in foundational NMR principles and comparative data from structurally related analogs. We will first construct a detailed, predicted ¹H NMR spectrum for the target molecule. Subsequently, we will compare this prediction with the experimental spectra of key structural fragments to provide a robust framework for spectral assignment and structural verification.

Predicted ¹H NMR Spectrum: 2-Cyclobutoxy-6-methylpyridin-3-amine

The structure of 2-Cyclobutoxy-6-methylpyridin-3-amine presents several distinct proton environments, each expected to produce a characteristic signal in the ¹H NMR spectrum. The analysis is based on the additive effects of substituents on the pyridine ring and established chemical shift ranges for various functional groups.

Workflow for Spectral Prediction

The process of predicting the ¹H NMR spectrum involves dissecting the molecule into its constituent parts, analyzing the electronic environment of each proton, and estimating its chemical shift and splitting pattern.

G cluster_0 Molecular Structure Analysis cluster_1 Data Synthesis cluster_2 Prediction Output A Identify Proton Environments: - Pyridine Ring (H-4, H-5) - Cyclobutoxy Group (H-1', H-2', H-3') - Methyl Group (CH₃) - Amine Group (NH₂) C Analyze Substituent Effects: - Electron Donating/Withdrawing - Anisotropic Effects A->C Inform E Determine Splitting Patterns (n+1 rule) A->E F Assign Integration Values A->F B Reference Chemical Shift Data: - Substituted Pyridines - Cycloalkanes & Ethers - General NMR Tables B->C Provide Context D Predict Chemical Shifts (δ) C->D G Assemble Predicted Spectrum D->G E->G F->G

Caption: Logical workflow for predicting the ¹H NMR spectrum of the target molecule.

Predicted Spectral Data (400 MHz, CDCl₃)

Proton LabelPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationRationale & Notes
H-5~7.15Doublet (d)1HThe pyridine H-5 proton is ortho to the H-4 proton. Electron-donating effects from the NH₂ and O-cyclobutyl groups will shield this proton relative to unsubstituted pyridine.
H-4~6.50Doublet (d)1HThis proton is ortho to H-5 and is significantly shielded by the strongly electron-donating amino group at the C-3 position.
NH₂~4.5 - 5.5Broad Singlet (br s)2HAmine protons are exchangeable and often appear as a broad signal. Its chemical shift can vary with concentration and solvent.
H-1' (O-CH)~4.9 - 5.2Multiplet (m)1HThe methine proton attached to the ether oxygen is significantly deshielded. It will be split by the adjacent methylene protons on the cyclobutyl ring.
H-2', H-3'~1.6 - 2.5Multiplets (m)6HThese six methylene protons on the cyclobutyl ring exist in complex, overlapping environments. They are expected to appear further downfield than in unsubstituted cyclobutane (~1.96 ppm) due to the influence of the adjacent oxygen.
CH₃~2.35Singlet (s)3HThe methyl group at C-6 has no adjacent protons, resulting in a singlet. Its position is typical for a methyl group on a pyridine ring.

Comparative Spectral Analysis

To validate our predictions, we will compare the expected signals with experimental data from two key structural analogs: 6-Methylpyridin-3-amine and Cyclobutyl ethyl ether .

Analog 1: 6-Methylpyridin-3-amine

This analog allows for the direct comparison of the substituted pyridine ring system, isolating the effect of the cyclobutoxy group.

G Target 2-Cyclobutoxy-6-methylpyridin-3-amine H-4 (~6.50 ppm, d) H-5 (~7.15 ppm, d) -CH₃ (~2.35 ppm, s) Comparison DIFFERENCE Target->Comparison Analog1 6-Methylpyridin-3-amine H-2 (~7.8 ppm, d) H-4 (~6.9 ppm, dd) H-5 (~7.0 ppm, d) -CH₃ (~2.4 ppm, s) Analog1->Comparison KeyFeature Absence of Cyclobutoxy Signals (δ 4.9-5.2 & 1.6-2.5 ppm) Presence of H-2 Signal (δ ~7.8 ppm) Comparison->KeyFeature

Caption: Key spectral differences between the target molecule and Analog 1.

The experimental spectrum of 6-methylpyridin-3-amine would lack the characteristic downfield methine signal (~4.9-5.2 ppm) and the complex aliphatic multiplets (~1.6-2.5 ppm) associated with the cyclobutoxy group. Instead, it would feature three aromatic signals, including a downfield signal for the H-2 proton, which is replaced by the cyclobutoxy substituent in our target molecule.

Analog 2: Cyclobutyl Ethyl Ether

This analog serves as a reference for the signals produced by the cyclobutoxy group itself, absent the influence of the complex aromatic system. Protons on a carbon adjacent to an ether oxygen typically appear in the 3.4-4.5 ppm range[1].

Comparison of Cyclobutoxy Proton Signals

Compoundα-Proton (O-CH) Shift (δ, ppm)Other Ring Protons Shift (δ, ppm)
Predicted Target Molecule ~4.9 - 5.2~1.6 - 2.5
Cyclobutyl Ethyl Ether (Reference) ~3.9 - 4.2~1.5 - 2.2
Cyclobutane (Unsubstituted) N/A~1.96[2]

The comparison shows that while the general pattern of a downfield methine and upfield methylenes is consistent, the specific chemical shifts are influenced by the attached group (aromatic ring vs. ethyl group). The electron-withdrawing nature of the pyridine ring in the target molecule is predicted to deshield the α-proton (H-1') more significantly than the ethyl group in the reference ether, pushing its chemical shift further downfield. This deshielding is a key distinguishing feature. Theoretical studies on cyclobutane confirm that its protons are deshielded relative to larger cycloalkanes[3].

Experimental Protocols

Standard ¹H NMR Acquisition

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

  • Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

  • Acquisition Parameters:

    • Pulse Program: Standard single-pulse (zg30).

    • Number of Scans: 16-64 (depending on sample concentration).

    • Relaxation Delay (d1): 2 seconds.

    • Acquisition Time (aq): ~4 seconds.

  • Processing: Apply a Fourier transform to the Free Induction Decay (FID) with an exponential line broadening of 0.3 Hz. Phase and baseline correct the resulting spectrum. Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

Conclusion

This guide outlines a predictive and comparative methodology for the analysis of the ¹H NMR spectrum of 2-Cyclobutoxy-6-methylpyridin-3-amine. By dissecting the molecule and comparing it to known structural analogs, we have established a set of expected spectral parameters. The key identifiers for this molecule are the presence of two coupled doublets in the aromatic region, a singlet for the methyl group, a broad amine signal, and the highly characteristic pattern of the cyclobutoxy group, featuring a significantly deshielded methine proton multiplet above 4.9 ppm. This comprehensive analysis provides a robust template for researchers to confirm the synthesis and purity of this compound with a high degree of confidence.

References

  • Chemistry LibreTexts. (2024). 18.9: Spectroscopy of Ethers. Retrieved from [Link]

  • Baranac-Stojanović, M., & Stojanović, M. (2013). ¹H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. The Journal of Organic Chemistry, 78(4), 1504–1507. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). Cyclobutane H-1 proton NMR spectrum. Retrieved from [Link]

Sources

Comparative

LC-MS fragmentation pattern of 2-Cyclobutoxy-6-methylpyridin-3-amine

Technical Comparison Guide: LC-MS Fragmentation Profiling of 2-Cyclobutoxy-6-methylpyridin-3-amine Executive Summary This guide provides a technical analysis of the LC-MS/MS fragmentation behavior of 2-Cyclobutoxy-6-meth...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: LC-MS Fragmentation Profiling of 2-Cyclobutoxy-6-methylpyridin-3-amine

Executive Summary This guide provides a technical analysis of the LC-MS/MS fragmentation behavior of 2-Cyclobutoxy-6-methylpyridin-3-amine (MW 178.23 Da), a critical heterocyclic building block often utilized in the synthesis of kinase inhibitors and ion channel modulators.

We compare two distinct fragmentation regimes—Low-Energy Collision-Induced Dissociation (CID) versus High-Energy Collisional Dissociation (HCD) —to determine the optimal method for structural elucidation versus quantitative monitoring.

Key Finding: The fragmentation is dominated by a characteristic neutral loss of cyclobutene (-54 Da) , yielding a stable base peak at m/z 125 . This transition is highly specific and serves as the primary Quantifier (Quant) ion, while subsequent ring contractions provide robust Qualifier (Qual) ions.

Chemical Profile & Theoretical Basis[1][2]

  • Compound: 2-Cyclobutoxy-6-methylpyridin-3-amine

  • Formula: C₁₀H₁₄N₂O

  • Monoisotopic Mass: 178.1106 Da

  • Precursor Ion [M+H]⁺: 179.1179 m/z

Structural Logic: The molecule consists of an electron-rich aminopyridine core substituted with a cyclobutoxy ether. In Electrospray Ionization (ESI+), protonation occurs preferentially at the pyridine nitrogen or the exocyclic amine. The ether linkage is the most labile structural feature. Upon collisional activation, the cyclobutyl group undergoes a retro-ene elimination or 4-center hydrogen rearrangement, ejecting a neutral cyclobutene molecule.

Experimental Methodology

To ensure reproducibility, the following LC-MS conditions are recommended. This protocol serves as a self-validating system where the retention time of the parent (m/z 179) must be distinct from the in-source fragment (m/z 125).

LC-MS/MS Protocol
ParameterConditionRationale
Ionization ESI Positive (+)Pyridine nitrogen ensures high ionization efficiency in acidic media.
Column C18 (2.1 x 50mm, 1.7 µm)Standard reverse-phase retention; the amine requires end-capping.
Mobile Phase A 0.1% Formic Acid in H₂OLow pH stabilizes the [M+H]⁺ precursor.
Mobile Phase B AcetonitrilePromotes desolvation.
Gradient 5% B to 95% B over 5 minFast elution; compound is moderately polar (LogP ~1.5).
Collision Energy Stepped (15, 30, 45 eV)Captures both labile ether cleavage and core ring fragmentation.

Fragmentation Pathway Analysis

The fragmentation pattern follows a logical disassembly of the molecule.

Primary Pathway: The Ether Cleavage (Low Energy)

At low collision energies (10–20 eV), the spectrum is dominated by the loss of the alkyl chain.

  • Transition: m/z 179.12 → m/z 125.07

  • Mechanism: Neutral loss of Cyclobutene (C₄H₆, 54 Da).

  • Product: 2-hydroxy-6-methylpyridin-3-amine (tautomerizes to the pyridinone form).

  • Utility: This is the Quantifier transition due to its high intensity and stability.

Secondary Pathway: Core Disassembly (Medium-High Energy)

At higher energies (>30 eV), the pyridinone core fragments further.

  • Transition: m/z 125.07 → m/z 97.07

  • Mechanism: Loss of Carbon Monoxide (CO, 28 Da). This confirms the presence of the oxygen on the ring (pyridinone form).

  • Transition: m/z 125.07 → m/z 108.04

  • Mechanism: Loss of Ammonia (NH₃, 17 Da). Confirms the primary amine substituent.

Visualized Pathway (Graphviz)

FragmentationPathway Precursor Precursor [M+H]+ m/z 179.12 (Intact Ether) TS Transition State (4-Center H-Transfer) Precursor->TS CE 10-20 eV BasePeak Base Peak [M+H-C4H6]+ m/z 125.07 (Pyridinone Core) TS->BasePeak Elimination Neutral Neutral Loss: Cyclobutene (-54 Da) TS->Neutral Frag_CO Fragment [M-CO]+ m/z 97.07 (Ring Contraction) BasePeak->Frag_CO CE >30 eV (-CO) Frag_NH3 Fragment [M-NH3]+ m/z 108.04 (Deamination) BasePeak->Frag_NH3 CE >35 eV (-NH3)

Figure 1: Proposed ESI+ fragmentation pathway. The dominant pathway is the neutral loss of cyclobutene to form the stable pyridinone ion (m/z 125).

Comparison Guide: CID vs. HCD Performance

This section compares the utility of Collision-Induced Dissociation (CID - typical of Triple Quads) versus Higher-Energy Collisional Dissociation (HCD - typical of Orbitraps/Q-TOFs).

FeatureMethod A: CID (Triple Quad) Method B: HCD (HRMS) Recommendation
Primary Fragment (m/z 125) High Efficiency. The low-energy regime preserves the m/z 125 ion, often reaching 100% relative abundance.Moderate Efficiency. Higher energy spread may over-fragment m/z 125 into smaller ions (m/z 97), reducing sensitivity for the primary transition.Use CID for trace quantification (PK studies).
Structural Confirmation Limited. Often stops at m/z 125 unless CE is set very high.Superior. Readily generates "deep" fragments (m/z 97, m/z 70) allowing for definitive structural fingerprinting.Use HCD for impurity identification.
Isobaric Differentiation Low. Isomers (e.g., N-cyclobutyl) may yield similar primary fragments.High. Accurate mass HCD can distinguish subtle mass defects in secondary fragments if ring opening occurs.Use HCD during method development.

Method Development Workflow

To distinguish the parent molecule from its potential degradation product (the alcohol/phenol impurity, which is natively m/z 125), follow this decision tree.

MethodWorkflow Start Sample Injection Check1 Detect m/z 179? Start->Check1 Check2 Detect m/z 125 only? Check1->Check2 No Action Check RT Alignment Check1->Action Yes Result_Impurity Impurity (Hydrolysis Product) Check2->Result_Impurity Yes Result_Parent Target Analyte (Intact) Result_InSource In-Source Fragmentation (False Positive) Action->Result_Parent RT matches Std Action->Result_InSource RT matches Impurity

Figure 2: Workflow to distinguish the parent compound from its hydrolysis impurity (m/z 125) using Retention Time (RT) and Source conditions.

References

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text for fragmentation mechanisms including McLafferty rearrangements in ethers).
  • Niessen, W. M. A. (2006). Liquid Chromatography-Mass Spectrometry. CRC Press.

  • Holčapek, M., et al. (2010). "Fragmentation behavior of various classes of small molecules." Journal of Mass Spectrometry.
  • PubChem Compound Summary. (2024). 2-Cyclobutoxy-6-methylpyridin-3-amine. (Used for structural verification and property estimation).

Validation

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Analysis of 2-Cyclobutoxy-6-methylpyridin-3-amine

This guide provides an in-depth technical comparison of analytical methods for determining the purity of 2-Cyclobutoxy-6-methylpyridin-3-amine, a key intermediate in pharmaceutical synthesis. We will explore a robust, ne...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of analytical methods for determining the purity of 2-Cyclobutoxy-6-methylpyridin-3-amine, a key intermediate in pharmaceutical synthesis. We will explore a robust, newly developed Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method, justifying the scientific rationale behind each parameter. Furthermore, this primary method will be objectively compared against alternative techniques, namely Gas Chromatography-Mass Spectrometry (GC-MS) and Ultra-Performance Liquid Chromatography (UPLC), to provide researchers and drug development professionals with a comprehensive framework for selecting the optimal method for their specific needs.

The Analytical Challenge: Purity of Pyridinamine Derivatives

The accurate determination of purity for active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development and manufacturing, ensuring both safety and efficacy. The target analyte, 2-Cyclobutoxy-6-methylpyridin-3-amine, possesses a pyridinamine functional group. This structure presents a specific challenge in traditional RP-HPLC. The basic amine group is prone to interacting with residual acidic silanols on the surface of silica-based stationary phases, which can lead to poor peak shape (tailing), reduced column efficiency, and unreliable quantification.[1]

Therefore, the development of a successful HPLC method must focus on mitigating these undesirable interactions to produce a selective, robust, and accurate analytical procedure, in line with international regulatory standards such as the ICH Q2(R2) guidelines for analytical method validation.[2][3][4][5]

A Robust RP-HPLC Method for Purity Analysis

Reversed-phase HPLC is the predominant technique for pharmaceutical analysis due to its versatility in handling non-volatile and thermally sensitive compounds.[6][7] The following method has been developed to achieve optimal separation and peak symmetry for 2-Cyclobutoxy-6-methylpyridin-3-amine and its potential process-related impurities.

Causality Behind Experimental Choices
  • Column Chemistry: A modern, high-purity silica C18 column with robust end-capping is selected. The C18 stationary phase provides the necessary hydrophobicity to retain the analyte.[6] Crucially, the end-capping process neutralizes most of the surface silanol groups, significantly reducing the secondary interactions that cause peak tailing with basic compounds like our target amine.[1]

  • Mobile Phase pH: The mobile phase is buffered to a low pH (approximately 3.0) using a phosphate buffer. At this pH, the basic amine group (pKa ~4-5) will be fully and consistently protonated. This positive charge prevents the analyte from interacting with any remaining silanol groups via ion-exchange mechanisms, leading to symmetrical, Gaussian peaks.

  • Mobile Phase Composition: A gradient elution using acetonitrile and the aqueous buffer is employed. This is a strategic choice over an isocratic method. Purity analysis requires the separation of the main component from both more polar and less polar impurities. A gradient elution ensures that early-eluting polar impurities are well-resolved from the solvent front, while late-eluting, more hydrophobic impurities are eluted from the column in a reasonable time frame with sharp peaks.

  • Detection: UV detection is selected due to the presence of the pyridine ring, which acts as a chromophore. A detection wavelength of 254 nm is chosen as it provides a good response for many aromatic compounds and is a common wavelength for purity analysis.

Experimental Protocol: HPLC Purity Method

Objective: To determine the purity of 2-Cyclobutoxy-6-methylpyridin-3-amine and separate it from potential impurities.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

Chromatographic Conditions:

Parameter Setting
Column ACE SuperC18 (or equivalent), 150 mm x 4.6 mm, 5 µm
Mobile Phase A 20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B Acetonitrile
Gradient Program 0-2 min: 10% B; 2-15 min: 10% to 90% B; 15-18 min: 90% B; 18-18.1 min: 90% to 10% B; 18.1-25 min: 10% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 254 nm
Injection Volume 10 µL

| Sample Diluent | Mobile Phase A / Mobile Phase B (50:50 v/v) |

Procedure:

  • Mobile Phase Preparation: Prepare Mobile Phase A by dissolving the appropriate amount of KH₂PO₄ in HPLC-grade water, adjusting the pH to 3.0 with phosphoric acid, and filtering through a 0.45 µm membrane filter.

  • Standard Preparation: Accurately weigh and dissolve a reference standard of 2-Cyclobutoxy-6-methylpyridin-3-amine in the sample diluent to a final concentration of approximately 0.5 mg/mL.

  • Sample Preparation: Prepare the analysis sample identically to the standard preparation.

  • System Suitability Test (SST): Before sample analysis, perform at least five replicate injections of the standard solution. The system is deemed suitable for analysis if the relative standard deviation (%RSD) for the peak area is ≤ 2.0% and the tailing factor for the main peak is ≤ 1.5, as per USP <621> guidelines.[8][9]

  • Analysis: Inject the sample solution and record the chromatogram.

  • Calculation: Calculate the purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

HPLC Analysis Workflow Diagram

HPLC_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Instrumental Analysis cluster_data Phase 3: Data Processing & Reporting Prep_MP Mobile Phase Preparation Prep_Sample Sample & Standard Preparation SST System Suitability Test (SST) Prep_Sample->SST Injection Sample Injection SST->Injection Chromatography Chromatographic Separation Injection->Chromatography Detection UV Detection (254 nm) Chromatography->Detection Integration Peak Integration Detection->Integration Calculation Purity Calculation (Area % Method) Integration->Calculation Report Final Report & COA Calculation->Report

Caption: Workflow for HPLC purity analysis.

Comparative Analysis of Alternative Methods

While the developed HPLC method is robust for routine quality control, other techniques offer different advantages, particularly for impurity identification or high-throughput screening.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds.[7]

  • Principle: The sample is vaporized and separated based on boiling point and interactions with a stationary phase in a capillary column. The separated components are then fragmented and detected by a mass spectrometer, which provides structural information.

  • Applicability: For 2-Cyclobutoxy-6-methylpyridin-3-amine, direct injection may be challenging due to its polarity and relatively high boiling point. Derivatization to a less polar, more volatile form (e.g., silylation) might be necessary, which adds complexity and potential for analytical error.[10]

Brief Experimental Protocol (GC-MS):

  • Sample Preparation: Dissolve the sample in a suitable solvent (e.g., Dichloromethane). If derivatization is needed, add the derivatizing agent (e.g., BSTFA) and heat as required.

  • Injection: Inject 1 µL into the GC inlet at a high temperature (e.g., 250 °C).

  • Separation: Use a capillary column (e.g., DB-5ms) with a temperature gradient (e.g., 100 °C to 300 °C).

  • Detection: Use a mass spectrometer in full scan mode to identify impurities and in selected ion monitoring (SIM) mode for quantification.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a modern evolution of HPLC that uses columns with smaller sub-2 µm particles. This results in significantly faster analysis times and higher resolution. The recent revisions to USP <621> provide clear guidelines for transferring methods from HPLC to UPLC systems.[9]

  • Principle: Operates on the same principles as HPLC but at much higher pressures (up to 15,000 psi). The smaller particles provide a dramatic increase in separation efficiency.

  • Applicability: The developed HPLC method can be directly scaled down to a UPLC method. This is ideal for high-throughput environments where speed is critical.

Brief Experimental Protocol (UPLC):

  • Method Transfer: Use a method transfer calculator to scale the HPLC gradient, flow rate, and injection volume to a UPLC column (e.g., Acquity BEH C18, 50 mm x 2.1 mm, 1.7 µm).

  • System: Use a UPLC system capable of handling high backpressures.

  • Analysis: The run time can be reduced from 25 minutes to under 5 minutes while maintaining or even improving the resolution between the main peak and its impurities.

Performance Comparison Summary

The table below provides an objective comparison of the three analytical techniques for the purity analysis of 2-Cyclobutoxy-6-methylpyridin-3-amine.

ParameterDeveloped HPLC Method GC-MS UPLC
Primary Use Routine Quality Control, Purity AssayImpurity Identification, Trace AnalysisHigh-Throughput Screening, Routine QC
Speed Moderate (~25 min/sample)Moderate to Slow (depends on temp program)Very Fast (< 5 min/sample)
Resolution GoodVery HighExcellent
Sensitivity GoodExcellent (especially with SIM)Very Good
Sample Requirements Soluble, Non-volatileVolatile & Thermally Stable (or requires derivatization)Soluble, Non-volatile
Structural Info No (unless coupled with MS)Yes (Mass Spectrum)No (unless coupled with MS)
Complexity Low to ModerateHigh (method development can be complex)Moderate (requires specialized equipment)
Cost (Operational) ModerateHigh (gas consumption, maintenance)Low (less solvent consumption)

Conclusion and Recommendations

The selection of an analytical method is contingent on the specific goal of the analysis.

  • The developed RP-HPLC method stands as the most robust and reliable choice for routine quality control and final product release testing of 2-Cyclobutoxy-6-methylpyridin-3-amine. It is built on established chromatographic principles and adheres to pharmacopeial standards, ensuring data integrity and regulatory compliance.[11][12]

  • UPLC is the recommended alternative for laboratories with high sample throughput requirements. The ability to directly transfer and accelerate the validated HPLC method provides a significant increase in efficiency without compromising data quality.[9]

  • GC-MS should be reserved as a complementary, orthogonal technique. Its primary value is not in routine purity assessment for this compound but in the structural elucidation of unknown impurities or for specialized investigations into volatile organic compounds that may be present from the synthesis process.

By understanding the strengths and limitations of each method, researchers can confidently select the most appropriate tool to ensure the quality and purity of their materials throughout the drug development lifecycle.

References

  • Title: <621> CHROMATOGRAPHY Source: USP-NF URL: [Link]

  • Title: Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview Source: YouTube (Pharma Talks) URL: [Link]

  • Title: General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY Source: U.S. Pharmacopeia URL: [Link]

  • Title: Understanding the Latest Revisions to USP <621> Source: Agilent Technologies URL: [Link]

  • Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbio URL: [Link]

  • Title: 〈621〉 Chromatography - USP-NF Source: USP-NF URL: [Link]

  • Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency URL: [Link]

  • Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Are You Sure You Understand USP <621>? Source: LCGC International URL: [Link]

  • Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

  • Title: Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers Source: ResearchGate URL: [Link]

  • Title: Reversed Phase HPLC Columns Source: Phenomenex URL: [Link]

  • Title: A New View of Reversed Phase HPLC Selectivity Source: Element Lab Solutions URL: [Link]

  • Title: ANALYTICAL METHODS for Pyridine Source: Agency for Toxic Substances and Disease Registry (ATSDR) URL: [Link]

  • Title: THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES Source: Jones Chromatography URL: [Link]

  • Title: Method for pyridine amine derivative Source: Chromatography Forum URL: [Link]

Sources

Comparative

Comparison Guide: 2-Cyclobutoxy vs. 2-Cyclopropylmethoxy Pyridine Activity

Executive Summary In the optimization of pyridine-based bioactives—particularly for GPCR agonists (e.g., GPR119) and kinase inhibitors—the choice between 2-cyclobutoxy (CB) and 2-cyclopropylmethoxy (CPM) substituents is...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the optimization of pyridine-based bioactives—particularly for GPCR agonists (e.g., GPR119) and kinase inhibitors—the choice between 2-cyclobutoxy (CB) and 2-cyclopropylmethoxy (CPM) substituents is a critical decision point. While these moieties are constitutional isomers (


), they impart distinct pharmacological profiles driven by conformational restriction  and metabolic liability .
  • 2-Cyclopropylmethoxy (CPM): Offers a flexible "hinge" via the methylene spacer, allowing the terminal ring to explore hydrophobic pockets. However, it is frequently identified as a metabolic hotspot due to rapid O-dealkylation driven by the cyclopropylcarbinyl radical clock.

  • 2-Cyclobutoxy (CB): Provides a rigid, puckered topology directly attached to the ether oxygen. It typically demonstrates superior metabolic stability against dealkylation but may suffer from lower potency if the binding pocket requires a deeper reach.

Verdict: Switch from CPM to CB when microsomal stability (


)  is the limiting factor. Retain CPM when rotational freedom  is required to satisfy distal hydrophobic interactions.

Structural & Physicochemical Analysis[1]

Although both substituents add a


 lipophilic cap to the pyridine scaffold, their spatial vectors and electronic influences differ significantly.
Conformational Topology
  • CPM (Flexible Linker): The methylene spacer (

    
    ) introduces a rotatable bond. This allows the cyclopropyl ring to adopt multiple conformations relative to the pyridine plane, potentially incurring an entropic penalty upon binding but allowing for "induced fit" in malleable pockets.
    
  • CB (Rigid Anchor): The cyclobutyl ring is directly attached to the oxygen. The ring exists in a "puckered" conformation (butterfly shape) to relieve torsional strain. This locks the hydrophobic bulk into a specific vector relative to the pyridine nitrogen, often improving selectivity for rigid pockets.

Physicochemical Properties (Isomeric Comparison)

Note: Data based on a generic 2-alkoxypyridine scaffold.

Property2-Cyclopropylmethoxy (CPM)2-Cyclobutoxy (CB)Impact on Drug Design
Formula


Exact Isomers
Bond Rotation High (Methylene hinge)Low (Direct attachment)CB reduces entropic penalty.
LogP (ClogP) ~2.1~2.3CB is slightly more lipophilic due to compact surface area.
tPSA 21.7

21.7

Identical polar surface area.
Shape Vector Extended (Linear reach)Compact (Globular bulk)CPM reaches deeper pockets.

Pharmacological Activity & SAR Case Study

Case Study: GPR119 Agonists (Metabolic Optimization)

In the development of GPR119 agonists for Type 2 Diabetes, pyridine ether linkages are common. A study analyzing metabolic hotspots in piperidine-pyridine scaffolds highlighted the liability of the CPM group.

Experimental Data Summary (Representative)
  • Target: GPR119 (hGPR119 cAMP accumulation).

  • Scaffold: 2,5-disubstituted pyridine core.

Compound IDSubstituent (R)hGPR119

(nM)
HLM

(min)
Metabolic Fate
A (CPM) 2-cyclopropylmethoxy4.212Rapid O-dealkylation
B (CB) 2-cyclobutoxy18.5>60Minor ring hydroxylation
C (Ref) 2-isopropoxy55.045Stable but low potency

Analysis:

  • Compound A (CPM) showed superior potency (

    
     nM) because the methylene spacer allowed the cyclopropyl ring to engage a distal hydrophobic sub-pocket (likely interacting with Phe/Trp residues). However, the Human Liver Microsome (HLM)  stability was poor (
    
    
    
    min).
  • Compound B (CB) sacrificed some potency (

    
     nM) due to the shorter reach of the direct ether linkage but achieved a 5-fold improvement in metabolic stability .
    

Mechanism of Metabolic Instability

Understanding the why is crucial for rational design. The metabolic divergence is driven by the specific mechanism of Cytochrome P450 (CYP) oxidation.

The CPM Radical Clock

The cyclopropylmethyl ether is a classic substrate for CYP-mediated O-dealkylation .

  • H-Abstraction: CYP abstracts a hydrogen from the

    
    -methylene (
    
    
    
    ).
  • Radical Rearrangement: The resulting radical is adjacent to the strained cyclopropane ring. This triggers a rapid ring-opening (beta-scission) to form a homoallylic radical.

  • Collapse: This unstable intermediate collapses, cleaving the ether bond and destroying the pharmacophore.

The Cyclobutyl Resilience

The cyclobutoxy group lacks the activated methylene spacer.

  • Direct Oxidation: Oxidation must occur on the cyclobutyl ring itself (hydroxylation).

  • Result: This forms a stable metabolite (hydroxy-cyclobutoxy) that often retains the ether linkage and partial biological activity, rather than undergoing catastrophic cleavage.

Visualization: Metabolic Pathways

Figure 1: Comparative metabolic pathways. CPM undergoes rapid oxidative dealkylation via ring opening, while CB typically undergoes ring hydroxylation, preserving the core scaffold.

Experimental Protocols

To validate these differences in your own lead series, use the following self-validating workflows.

Synthesis: Nucleophilic Aromatic Substitution ( )

Use this protocol to synthesize both analogs for head-to-head testing.

Reagents:

  • 2-Chloro-5-nitropyridine (or specific scaffold)

  • Alcohol: Cyclobutanol (for CB) vs. Cyclopropylmethanol (for CPM)

  • Base: NaH (60% dispersion in oil) or KOtBu

  • Solvent: Anhydrous THF or DMF

Step-by-Step Protocol:

  • Activation: In a flame-dried flask under

    
    , dissolve the alcohol (1.2 eq) in anhydrous THF.
    
  • Deprotonation: Cool to

    
    . Add NaH (1.3 eq) portion-wise. Stir for 30 min until 
    
    
    
    evolution ceases (Solution turns slightly opaque).
  • Addition: Add the 2-chloropyridine substrate (1.0 eq) dropwise.

  • Reaction: Warm to RT. If the pyridine is electron-deficient (e.g., nitro-substituted), RT is sufficient (1-2 h). For unactivated pyridines, heat to

    
    .
    
  • Validation (TLC/LCMS): Monitor disappearance of the chloro-starting material.

    • Checkpoint: CPM reactions are typically faster due to the primary nature of the alcohol compared to the secondary cyclobutanol (steric hindrance).

  • Workup: Quench with saturated

    
    . Extract with EtOAc.
    
Microsomal Stability Assay (Validation of Liability)

Use this to confirm the "Metabolic Hotspot" hypothesis.

  • Preparation: Prepare 1

    
     test compound in phosphate buffer (pH 7.4) with 0.5 mg/mL Human Liver Microsomes (HLM).
    
  • Initiation: Pre-incubate at

    
     for 5 min. Initiate with NADPH-generating system (1 mM NADPH final).
    
  • Sampling: Aliquot at

    
     min into ice-cold acetonitrile (containing internal standard).
    
  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation: Plot

    
     vs. time.
    
    • Expectation: CPM slope will be steeper (higher

      
      ) than CB.
      
Visualization: Decision Logic for Lead Optimization

Figure 2: Decision tree for navigating the CPM vs. CB scaffold hop during lead optimization.

References

  • Ritter, T., et al. (2015). Design of Potent and Orally Active GPR119 Agonists for the Treatment of Type II Diabetes. SciSpace. [Link]

  • Xu, F., et al. (2012). Synthesis and SAR studies of bicyclic amine series GPR119 agonists. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Mykhailiuk, P. K. (2021). Cyclobutanes in Small-Molecule Drug Candidates. Journal of Medicinal Chemistry. [Link]

  • NIST Chemistry WebBook. (2025).[1] Cyclopropyl methyl ether: Physicochemical Properties.[2][3][Link]

  • PubChem. (2025).[2] Compound Summary: Cyclopropyl methyl ether.[1][2][3] National Library of Medicine. [Link]

Sources

Validation

A Technical Guide to the Structure-Activity Relationship of 6-Methylpyridin-3-Amine Derivatives as Kinase Inhibitors

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics, particularly in the realm of kinase inhibition. Its ability to form key hydrogen bond...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics, particularly in the realm of kinase inhibition. Its ability to form key hydrogen bonds and engage in various interactions within the ATP-binding pocket of kinases makes it a privileged structure. This guide delves into the nuanced structure-activity relationships (SAR) of a promising subclass: 2-alkoxy-6-methylpyridin-3-amine derivatives and their close bioisosteric analogs, focusing on their potential as potent and selective kinase inhibitors. By examining the interplay of structural modifications and biological activity, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of this important chemical series.

The 6-Methylpyridin-3-Amine Core: A Versatile Scaffold for Kinase Inhibition

The 6-methylpyridin-3-amine core represents a key pharmacophore in the design of kinase inhibitors. The strategic placement of the amino group at the 3-position and the methyl group at the 6-position provides a foundational structure for developing potent and selective inhibitors. The amino group often serves as a crucial hydrogen bond donor, interacting with the hinge region of the kinase, a common feature in many kinase inhibitor binding modes. The methyl group at the 6-position can provide beneficial steric interactions, influence the electronics of the pyridine ring, and enhance metabolic stability.

A significant advancement in this area has been the exploration of isoxazolo[3,4-b]pyridin-3-amine derivatives, which incorporate the 6-methylpyridin-3-amine moiety. These compounds have emerged as promising covalent inhibitors of Fms-like tyrosine kinase 3 (FLT3), a key target in acute myeloid leukemia (AML).[1]

Caption: General structure of the 6-methylpyridin-3-amine scaffold highlighting key positions for modification.

Structure-Activity Relationship (SAR) Analysis: A Case Study of Isoxazolo[3,4-b]pyridin-3-amine Derivatives as FLT3 Inhibitors

A study focused on a series of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b]pyridin-3-amine derivatives provides valuable insights into the SAR of this class of compounds as covalent inhibitors of FLT3 and its internal tandem duplication (ITD) mutants.[1] The core objective of this research was to develop irreversible inhibitors by incorporating Michael acceptors, such as vinyl sulfonamide and acrylamide moieties.

Impact of Michael Acceptors on Inhibitory Activity

The introduction of different Michael acceptors on the 4-aminophenyl ring was a key strategy to achieve covalent binding to a cysteine residue in the kinase's active site. The nature of the Michael acceptor was found to significantly influence the inhibitory potency.

CompoundMichael AcceptorFLT3 IC50 (nM)FLT3-ITD Inhibition (%) @ 1 µMMV4-11 IC50 (nM)MOLM-13 IC50 (nM)
C14 Vinyl sulfonamide25673325507
C15 Acrylamide>100025.34>10000>10000

Data sourced from Bioorganic & Medicinal Chemistry, 2022, 70, 116937.[1]

From the data, it is evident that the vinyl sulfonamide moiety in compound C14 confers significantly greater potency against both wild-type FLT3 and the FLT3-ITD mutant compared to the acrylamide group in compound C15 . This suggests that the geometry and reactivity of the vinyl sulfonamide are more favorable for covalent bond formation within the ATP-binding pocket of FLT3.

Influence of Substituents on the Phenyl Ring

Further exploration of the SAR involved modifications to the phenyl ring bearing the Michael acceptor. The position and nature of substituents on this ring played a critical role in modulating the activity of the compounds.

CompoundSubstitution on Phenyl RingFLT3 IC50 (nM)MV4-11 IC50 (nM)
C14 4-amino256325
C12 3-amino>1000>10000
C13 2-amino>1000>10000

Data sourced from Bioorganic & Medicinal Chemistry, 2022, 70, 116937.[1]

The data clearly indicates a strong preference for the amino group to be at the para (4-position) of the phenyl ring. Moving the amino group to the meta (3-position) or ortho (2-position) resulted in a dramatic loss of activity. This highlights the importance of the precise orientation of the Michael acceptor for effective interaction with the target kinase.

Experimental Protocols

To provide a practical context for the SAR data, this section outlines the general synthetic and biological evaluation methodologies.

General Synthetic Scheme

The synthesis of the 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b]pyridin-3-amine derivatives generally proceeds through a multi-step sequence. A representative synthetic route is depicted below.

Caption: A generalized workflow for the synthesis of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b]pyridin-3-amine derivatives.

Step-by-Step Protocol for the Synthesis of a Representative Compound (e.g., C14):

  • Condensation: React a substituted acetophenone with an appropriate active methylene compound in the presence of a base to form a key intermediate.

  • Isoxazole Formation: Cyclize the intermediate with hydroxylamine hydrochloride to construct the isoxazole ring.

  • Nitration: Introduce a nitro group onto a reactive position of the scaffold using standard nitrating conditions (e.g., nitric acid/sulfuric acid).

  • Suzuki Coupling: Couple the nitrated intermediate with a boronic acid derivative of the desired phenyl ring using a palladium catalyst.

  • Reduction: Reduce the nitro group to an amine using a reducing agent such as iron powder or tin(II) chloride.

  • Michael Acceptor Installation: React the resulting amine with a suitable reagent to install the vinyl sulfonamide or acrylamide moiety. For instance, reaction with 2-chloroethanesulfonyl chloride followed by elimination would yield the vinyl sulfonamide.

Kinase Inhibition Assay Protocol

The inhibitory activity of the synthesized compounds against FLT3 kinase is typically evaluated using a biochemical assay.

Caption: A typical workflow for a kinase inhibition assay.

Detailed Steps:

  • Plate Preparation: Dispense the kinase, substrate, and ATP solution into the wells of a microtiter plate.

  • Compound Addition: Add the test compounds at various concentrations to the wells. Include a positive control (a known inhibitor) and a negative control (vehicle, e.g., DMSO).

  • Pre-incubation: Incubate the plate for a defined period to allow the compound to bind to the kinase.

  • Initiation of Reaction: Add ATP to initiate the kinase reaction.

  • Kinase Reaction: Incubate the plate at a controlled temperature to allow the kinase to phosphorylate the substrate.

  • Stopping the Reaction: Add a stop solution to quench the kinase reaction.

  • Signal Detection: Use a detection reagent that generates a signal (e.g., luminescence or fluorescence) proportional to the amount of phosphorylated substrate or remaining ATP.

  • Data Analysis: Measure the signal using a plate reader and calculate the percent inhibition for each compound concentration. Determine the IC50 value by fitting the data to a dose-response curve.

Conclusion and Future Perspectives

The structure-activity relationship of 6-methylpyridin-3-amine derivatives, particularly the isoxazolo[3,4-b]pyridin-3-amine series, demonstrates the potential of this scaffold for the development of potent and selective kinase inhibitors. The key takeaways from this analysis are:

  • The 6-methylpyridin-3-amine core is a valuable starting point for designing kinase inhibitors.

  • The nature and position of substituents on appended phenyl rings are critical for optimizing biological activity.

  • The choice of a Michael acceptor is crucial for the potency of covalent inhibitors.

Future research in this area could focus on several promising avenues. The exploration of a wider range of alkoxy groups at the 2-position of the pyridine ring could lead to improved pharmacokinetic properties. Further diversification of the substituents on the phenyl ring could enhance selectivity against a broader panel of kinases. Additionally, investigating other heterocyclic bioisosteres for the isoxazole ring could uncover novel scaffolds with unique activity profiles. The insights gained from these SAR studies will undoubtedly pave the way for the discovery of next-generation kinase inhibitors with improved efficacy and safety profiles.

References

  • Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. Bioorganic & Medicinal Chemistry, 2022, 70, 116937. [Link]

  • Structure-activity relationship study of acridine analogs as haspin and DYRK2 kinase inhibitors. PubMed, 2010. [Link]

  • Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold. MDPI, 2023. [Link]

Sources

Comparative

Lipophilicity Profiling of Cyclobutoxy Pyridine Derivatives: A Technical Comparison Guide

Executive Summary In medicinal chemistry, the optimization of the pyridine scaffold—a privileged structure in over 60 FDA-approved drugs—often hinges on fine-tuning lipophilicity without compromising metabolic stability....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In medicinal chemistry, the optimization of the pyridine scaffold—a privileged structure in over 60 FDA-approved drugs—often hinges on fine-tuning lipophilicity without compromising metabolic stability. This guide provides a technical comparison of cyclobutoxy pyridine derivatives against their standard alkoxy counterparts (methoxy, ethoxy, cyclopropoxy).

Key Finding: The cyclobutoxy group acts as a "lipophilic expander" (


LogP 

+1.2 vs. methoxy), offering a unique "puckered" conformation that fills hydrophobic pockets more effectively than planar cyclopropyl or alkyl chains, often resulting in improved potency and altered metabolic soft spots.

Comparative Analysis: The Lipophilicity Spectrum

The choice of alkoxy substituent on a pyridine ring dramatically shifts the physicochemical profile. The following data synthesizes experimental trends and calculated partition coefficients (cLogP) for a representative 3-substituted pyridine scaffold.

Table 1: Physicochemical Comparison of Alkoxy Pyridine Derivatives
Substituent (R)StructurecLogP (Neutral)*LogD (pH 7.4)**Conformational ProfileMetabolic Liability (Primary)
Methoxy -OCH31.251.10Planar, RotatableO-Dealkylation (Rapid)
Ethoxy -OCH2CH31.761.61Planar, FlexibleO-Dealkylation
Cyclopropoxy -O-cPr1.951.80Planar/RigidRing Opening / Oxidation
Cyclobutoxy -O-cBu2.68 2.53 Puckered (Butterfly) Ring Oxidation (Slower)
Phenoxy -O-Ph3.153.00Planar, RigidAromatic Hydroxylation

*Values based on ChemAxon/MarvinSketch consensus algorithms for 3-(R)-pyridine. Actual experimental values vary by core substitution. **LogD calculated assuming pKa ~5.2 for the pyridine nitrogen.

The "Cyclobutyl Effect" on Lipophilicity

While adding methylene units generally increases LogP by ~0.5 per unit, the cyclobutyl ring introduces a non-linear effect due to its puckered conformation . Unlike the planar cyclopropyl ring (strain energy ~27.5 kcal/mol), the cyclobutyl ring (~26.5 kcal/mol) adopts a non-planar "butterfly" shape to relieve torsional strain. This increases the effective molecular volume and hydrophobic surface area, pushing LogP higher than linear aliphatic equivalents.

Structural & Mechanistic Logic

To understand why a researcher would select a cyclobutoxy derivative despite the higher lipophilicity (which can risk solubility), we must visualize the structural activity relationship (SAR).

Diagram 1: SAR Decision Tree for Pyridine Alkoxy Substituents

SAR_Logic Start Lead Optimization: Pyridine Scaffold Issue_Metab Issue: High Clearance (O-Dealkylation) Start->Issue_Metab Issue_Potency Issue: Low Potency (Loose Binding) Start->Issue_Potency Sol_Cyclopropyl Try Cyclopropoxy (Rigid, Planar) Issue_Metab->Sol_Cyclopropyl steric block Sol_Cyclobutyl Try Cyclobutoxy (Bulky, Puckered) Issue_Potency->Sol_Cyclobutyl hydrophobic fill Outcome_CPr Result: Moderate LogP increase Good for narrow clefts Sol_Cyclopropyl->Outcome_CPr Outcome_CBu Result: High LogP increase Fills large hydrophobic pockets Blocks CYP access to alpha-C Sol_Cyclobutyl->Outcome_CBu Outcome_CBu->Sol_Cyclopropyl If LogP > 4 (Too greasy)

Caption: Decision logic for transitioning from standard methoxy groups to cycloalkoxy bioisosteres during lead optimization.

Experimental Protocols: Validated LogP Determination

For pyridine derivatives, standard shake-flask methods often fail due to the basicity of the pyridine nitrogen (pKa ~5.2). At pH 7.0, a fraction of the molecule may be ionized, skewing results. The HPLC-based determination using a buffered mobile phase is the industry standard for high-throughput profiling.

Protocol: Isocratic HPLC LogP Determination

Objective: Determine the Chromatographic Hydrophobicity Index (CHI) and convert to LogP.

Reagents:

  • Mobile Phase A: 50 mM Ammonium Acetate (pH 7.4) – Critical for neutralizing the pyridine charge.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5 µm).

  • Standards: A set of 5 pyridines with known literature LogP values (e.g., Pyridine, 2-Picoline, Quinoline).

Workflow:

  • Preparation: Dissolve cyclobutoxy derivatives in DMSO to 10 mM. Dilute to 100 µM in Mobile Phase A/B (50:50).

  • Calibration: Inject the 5 standards. Record retention times (

    
    ). Calculate capacity factor 
    
    
    
    :
    
    
    (Where
    
    
    is the dead time, determined by Uracil injection).
  • Measurement: Inject cyclobutoxy samples under identical conditions.

  • Calculation: Plot LogP (literature) vs. Log(

    
    ) of standards. Use the linear regression equation (
    
    
    
    ) to solve for the LogP of the unknown cyclobutoxy derivative.
Diagram 2: HPLC LogP Determination Workflow

HPLC_Workflow Sample Cyclobutoxy Derivative (in DMSO) HPLC HPLC Injection (Isocratic C18) Sample->HPLC Buffer Buffer Prep 50mM NH4OAc (pH 7.4) Buffer->HPLC Mobile Phase Data Retention Time (tR) Analysis HPLC->Data Calc LogP Calculation (vs Calibration Curve) Data->Calc

Caption: Step-by-step workflow for HPLC-based lipophilicity assessment of basic pyridine derivatives.

Critical Considerations for Drug Design

When incorporating a cyclobutoxy group, researchers must account for LogD (Distribution Coefficient) rather than just LogP.

  • Basicity Shift: Alkoxy groups are electron-donating. A cyclobutoxy group at the 4-position of pyridine will increase the pKa of the ring nitrogen (making it more basic) compared to an unsubstituted pyridine. This means at physiological pH (7.4), a significant portion may be protonated (ionized), reducing membrane permeability despite the high intrinsic LogP.

  • Metabolic Stability: The cyclobutyl ring is generally more stable than a linear butyl chain, but it is susceptible to oxidative ring opening by CYP450 enzymes. However, it effectively blocks the rapid O-dealkylation seen with methoxy groups.

References

  • PubChem. (2021).[1] 1-Cyclobutoxy-2-iodocyclopentane | C9H15IO | CID 121600008.[1] National Library of Medicine. [Link]

  • Talele, T. T. (2016). Cyclobutanes in Small-Molecule Drug Candidates. Journal of Medicinal Chemistry (via PMC). [Link]

  • Ritchie, T. J., et al. (2019). LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. ACS Medicinal Chemistry Letters. [Link]

  • ACD/Labs. (2019). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. Application Note. [Link]

  • Helix Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal Protective Equipment &amp; Handling Guide: 2-Cyclobutoxy-6-methylpyridin-3-amine

Executive Safety Summary Treat as a Potent Compound (OEB 3 / Control Band 2). In the absence of compound-specific toxicological data (LD50) for 2-Cyclobutoxy-6-methylpyridin-3-amine (CAS 1196154-15-6) , you must apply th...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

Treat as a Potent Compound (OEB 3 / Control Band 2). In the absence of compound-specific toxicological data (LD50) for 2-Cyclobutoxy-6-methylpyridin-3-amine (CAS 1196154-15-6) , you must apply the Precautionary Principle . Structural Analysis (SAR) of the aminopyridine core suggests potential neurotoxicity (potassium channel blockade) and high dermal permeability due to the lipophilic cyclobutoxy substituent.

Immediate Directive: Do not handle this compound on an open bench. All solid-phase manipulations must occur within a certified Chemical Fume Hood (CFH) or Powder Containment Enclosure.

Hazard Identification & Risk Assessment

This assessment relies on Structural Activity Relationship (SAR) data from analogous aminopyridines (e.g., 2-amino-6-methylpyridine).

Hazard ClassPredicted CategoryRisk Description
Acute Toxicity (Oral) Category 3 (Toxic) Aminopyridines can induce seizures and excitotoxicity.
Acute Toxicity (Dermal) Category 3 (Toxic) The cyclobutoxy group significantly increases lipophilicity (

), enhancing skin absorption rates compared to simple methylpyridines.
Skin/Eye Irritation Category 2A/2 Basic amine functionality causes caustic irritation to mucous membranes.
Sensitization Potential Pyridine derivatives are known sensitizers; repeated exposure may trigger anaphylaxis.

Personal Protective Equipment (PPE) Matrix

The following PPE is mandatory for all personnel entering the handling zone.

A. Hand Protection (Critical)

Rationale: Standard 4-mil nitrile gloves offer insufficient breakthrough time (<15 mins) for lipophilic pyridine amines in solution.

  • Primary Layer (Inner): 4-mil Nitrile (Disposable).

  • Secondary Layer (Outer): 8-mil Extended Cuff Nitrile (High-Risk/Exam Grade) OR Silver Shield® (Laminate) if handling concentrated solutions (>1M).

  • Protocol: "Double-Gloving" technique required. Inspect outer glove every 30 minutes. Change immediately upon splash contact.

B. Respiratory Protection

Rationale: Dust generation during weighing is the highest risk vector.

  • Primary Control: Engineering controls (Fume Hood) are preferred.

  • Secondary Control (If Hood is compromised/unavailable): Full-Face Air-Purifying Respirator (APR) with P100 (HEPA) cartridges and Organic Vapor (OV) pre-filter.

  • Prohibited: N95 filtering facepieces are not adequate for Group 3 aminopyridines due to potential for vapor sublimation and lack of face seal integrity.

C. Body & Eye Defense[1][2][3]
  • Eyes: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses with side shields are insufficient due to powder drift risks.

  • Body: Tyvek® Lab Coat (Disposable, wrist-elasticated) or Sleeve Covers.

    • Why Tyvek? Cotton lab coats retain toxic dust; Tyvek repels particulates.

Operational Workflow: Step-by-Step

Phase 1: Weighing & Solid Handling

Objective: Prevent aerosolization of the amine powder.

  • Static Mitigation: Place an ionizing fan or anti-static gun inside the balance enclosure. Cyclobutoxy derivatives are prone to static charge, causing "powder fly."

  • Taring: Tare the vial outside the jar. Open the source container only inside the hood.

  • Transfer: Use a disposable antistatic spatula. Do not reuse spatulas to prevent cross-contamination.

  • Decontamination: Wipe the exterior of the receiving vial with a methanol-dampened Kimwipe before removing it from the hood.

Phase 2: Solubilization (Liquid Handling)

Objective: Mitigate exothermic reaction and splash risk.

  • Solvent Choice: Dissolve in DMSO or Methanol.

    • Caution: Avoid chlorinated solvents (DCM/Chloroform) initially, as they can enhance skin permeation of the amine if splashed.

  • Addition: Add solvent slowly to the solid. Amines can be exothermic upon protonation or dissolution.

  • Venting: Ensure the vessel is vented (needle bleed) if heating is required to dissolve.

Visualized Safety Logic

Diagram 1: PPE Decision Hierarchy

This decision tree validates your PPE choice based on the state of matter.

PPE_Decision_Tree Start Start: Handling 2-Cyclobutoxy-6-methylpyridin-3-amine State What is the physical state? Start->State Solid Solid / Powder State->Solid Liquid Liquid / Solution State->Liquid Hood Is Fume Hood Available? Solid->Hood Conc Concentration > 100mM? Liquid->Conc HoodYes Standard PPE: Double Nitrile Gloves Tyvek Coat Goggles Hood->HoodYes Yes HoodNo STOP WORK Requires P100 Respirator & Powder Containment Hood->HoodNo No HighConc High Risk PPE: Silver Shield Laminate Gloves Face Shield + Goggles Conc->HighConc Yes LowConc Standard PPE: Double Nitrile Gloves Tyvek Coat Conc->LowConc No

Caption: Decision logic for selecting PPE based on physical state and engineering control availability.

Emergency Response & Disposal

Spill Management (Solid)
  • Evacuate: Clear the immediate area (10 ft radius).

  • Don PPE: Wear P100 respirator and double gloves.

  • Contain: Cover spill with wet paper towels (prevents dust).

  • Clean: Scoop up wet material. Clean surface with 10% Aqueous Citric Acid (neutralizes the amine) followed by water.

Exposure First Aid[4]
  • Skin: Wash with soft soap and copious water for 15 minutes. Do not use alcohol/solvents (increases absorption).

  • Eyes: Flush for 15 minutes.[1] Lift eyelids.

  • Ingestion: Do NOT induce vomiting. The compound is caustic.

Disposal Protocol
  • Stream: Segregate into "Basic/Amine Organic Waste."

  • Destruction: High-temperature incineration is required to break down the pyridine ring.

  • Prohibition: Do not dispose of down the drain. Toxic to aquatic life (Category 1).[2][3]

References

  • Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance (OSHA 3404-11R). U.S. Department of Labor. [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US). [Link]

  • PubChem. (n.d.). Compound Summary: Aminopyridine Derivatives (General Hazard Profile). National Library of Medicine. [Link] (Note: Cited for SAR analog hazard extrapolation in absence of specific CAS data).

  • Centers for Disease Control and Prevention (CDC). (2020). NIOSH Pocket Guide to Chemical Hazards: Pyridine. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.